1-Bromopentadecane-1,1,2,2-d4

• CAS: 1219798-87-4

Core Science & Biosynthesis

Deuterated Alkyl Halides in Lipidomics: Technical Guide to 1-Bromopentadecane-1,1,2,2-d4

Chemical Identity & Structural Significance[1][2][3][4][5]

1-Bromopentadecane-1,1,2,2-d4 is a specialized isotopologue of the C15 alkyl halide, characterized by the substitution of four protium (

H) atoms with deuterium ( H) at the (C1) and (C2) positions relative to the bromine functional group.

This specific labeling pattern is not arbitrary; it targets the most chemically reactive and magnetically distinct sites of the molecule. By "silencing" the

and protons in H-NMR and altering the vibrational frequency of the C-Br bond, this molecule serves as a high-fidelity probe for membrane dynamics and a non-interfering internal standard in quantitative lipidomics.

Physicochemical Profile[3][6][7][8][9][10][11][12][13]

Property	Value / Description
Chemical Formula
Molecular Weight	~295.34 g/mol (approx. +4 Da vs. unlabeled)
Isotopic Purity	Typically >98 atom % D
Appearance	Colorless to pale yellow liquid
Boiling Point	~160 °C at 5 mmHg (Estimated based on unlabeled analog)
Solubility	Soluble in chloroform, hexane, methanol; Insoluble in water

Structural Visualization

The following diagram illustrates the specific isotope placement that differentiates this molecule from standard alkyl bromides.

Figure 1: Structural connectivity highlighting the tetradeuterated "head" region (C1/C2) which provides mass shift and NMR silence.

Synthesis Strategy: The "Exchange-Reduce-Brominate" Protocol

Synthesizing high-purity 1,1,2,2-d4 alkyl chains requires a strategy that introduces deuterium at the oxidative precursor stage. Direct H/D exchange on the alkyl bromide is inefficient and prone to scrambling.

The most robust protocol involves three phases:

• -Exchange: Deuteration of the fatty acid precursor at the C2 position.

• Deuterodeoxygenation: Reduction of the acid with Lithium Aluminum Deuteride (

  ) to install deuterium at C1.

• Bromination: Conversion of the alcohol to the bromide without scrambling.

Workflow Diagram

Figure 2: Stepwise synthetic route ensuring specific d4 labeling at positions 1 and 2.

Detailed Protocol

Phase 1: Preparation of Pentadecanoic Acid-2,2-d2

• Reagents: Pentadecanoic acid, Sodium Deuteroxide (NaOD, 40% in

  ), .

• Mechanism: Keto-enol tautomerism under basic conditions allows exchange of

  -protons with solvent deuterium.

• Procedure:

  • Dissolve pentadecanoic acid in NaOD/

    .

  • Heat to 180°C in a sealed pressure vessel (Parr reactor) for 12-24 hours.

  • Acidify with dilute DCl, extract, and recrystallize.

  • Note: Repeat this cycle 2-3 times to achieve >98% D-incorporation at C2 [1].

Phase 2: Reduction to Alcohol

• Reagents: Pentadecanoic acid-2,2-d2, Lithium Aluminum Deuteride (

  ), Anhydrous THF.

• Causality:

  acts as the deuterium source, attacking the carbonyl carbon twice to convert to .

• Procedure:

  • Suspend

    (1.5 eq) in dry THF under Argon at 0°C.

  • Add precursor acid dropwise.[1]

  • Reflux for 4 hours.

  • Quench carefully with

    (to prevent back-exchange of labile protons, though standard water is acceptable for the hydroxyl H).

  • Isolate the alcohol: Pentadecan-1,1,2,2-d4-ol .

Phase 3: Bromination (Appel Reaction)

• Reagents: Carbon Tetrabromide (

  ), Triphenylphosphine ( ), DCM.

• Why this method? The Appel reaction proceeds under mild, neutral conditions, preventing acid-catalyzed migration of deuterium or rearrangement of the alkyl chain [2].

• Procedure:

  • Dissolve labeled alcohol and

    in DCM at 0°C.

  • Add

    slowly.

  • Stir at room temperature for 2 hours.

  • Precipitate triphenylphosphine oxide with hexane; filter and concentrate.

  • Purify via silica gel chromatography (100% Hexanes).

Analytical Validation (Self-Validating Systems)

Trustworthiness in isotope chemistry relies on proving the location and enrichment level of the label.

NMR Spectroscopy

The "Silent Region" concept is the primary validation tool.

Nucleus	Unlabeled (Standard)	1,1,2,2-d4 (Labeled)	Interpretation
H-NMR	3.40 (t, 2H) : -protons ( -Br)	Silent (Signal Disappears)	Confirms >98% labeling at C1.
H-NMR	1.85 (quint, 2H) : -protons	Silent (Signal Disappears)	Confirms >98% labeling at C2.
C-NMR	~33.0 : Singlet (C1)	Quintet ( )	C-D coupling splits the carbon signal (Spin of D=1).
C-NMR	~32.8 : Singlet (C2)	Quintet ( )	Confirms D attachment at C2.

Mass Spectrometry (GC-MS)

In Electron Impact (EI) ionization, the molecular ion and specific fragments confirm the d4 motif.

• Molecular Ion (

  ): Shift of +4 m/z units compared to standard.

  • Standard

    : m/z 290/292 (due to ).

  • d4-Labeled: m/z 294/296.

• McLafferty Rearrangement: If fragmentation occurs, the retention of the label depends on the fragment. For alkyl halides, loss of

  or is common.

  • Loss of

    : Fragment shifts from 211 to 215.

Applications in Drug Development & Lipidomics

Internal Standard for Lipidomics

In LC-MS/MS lipidomics, ion suppression from matrix effects can compromise quantitation. 1-Bromopentadecane-1,1,2,2-d4 serves as a precursor to synthesize d4-labeled phospholipids or fatty acids .

• Mechanism: The bromide is displaced by a nucleophile (e.g., glycerol backbone or amine headgroup).

• Benefit: The d4 label is retained in the final lipid. Because the deuterium is on the fatty tail (C1/C2), it does not exchange with solvent protons, unlike labels on polar headgroups.

Membrane Biophysics (Neutron Scattering)

Deuterium has a vastly different neutron scattering length density (SLD) compared to hydrogen.

• Contrast Variation: Researchers incorporate d4-lipids into model membranes.

• Utility: The d4-segment at the "neck" of the lipid (near the glycerol interface) allows precise measurement of bilayer thickness and water penetration into the hydrophobic core using Small-Angle Neutron Scattering (SANS) [3].

Handling & Safety

• Storage: Store at 2-8°C under Argon. Alkyl bromides can hydrolyze slowly or discolor (release

  ) upon light exposure.

• Toxicity: Like all alkyl halides, it is an alkylating agent.

  • H315: Causes skin irritation.[2]

  • H411: Toxic to aquatic life with long-lasting effects.[2]

• Disposal: Must be treated as halogenated organic waste. Do not mix with non-halogenated solvents to facilitate proper incineration.

References

• ResolveMass Laboratories. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• Organic Syntheses. (Coll. Vol. 6). Appel Reaction General Protocols. (Methodology adapted for deuterated substrates).[3][4][5] Retrieved from [Link]

• PubChem. 1-Bromopentadecane Compound Summary. National Library of Medicine. Retrieved from [Link]

• CK Isotopes. Biomolecular NMR and Deuterated Lipids. Retrieved from [Link]

Sources

• 1. 1-Bromotetradecane synthesis - chemicalbook [chemicalbook.com]
• 2. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BJOC - Deuterated reagents in multicomponent reactions to afford deuterium-labeled products [beilstein-journals.org]
• 4. 1-ブロモペンタデカン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. ckisotopes.com [ckisotopes.com]

Deuterated pentadecyl bromide properties

Topic: Deuterated Pentadecyl Bromide Properties Content Type: In-Depth Technical Guide Audience: Researchers, Biophysicists, and Drug Development Professionals

Technical Deep Dive: Deuterated Pentadecyl Bromide ( ) in Membrane Biophysics

Executive Summary

Deuterated pentadecyl bromide (1-bromopentadecane-

) is a high-value isotopic probe used primarily in membrane biophysics, structural biology, and metabolic tracing. By substituting protium ( H) with deuterium ( H), researchers alter the neutron scattering length density (SLD) and silence proton-NMR signals without significantly perturbing the steric or chemical behavior of the lipid tail. This guide details the physicochemical properties, synthesis pathways, and critical applications of , specifically within the context of neutron diffraction and solid-state NMR studies.

Physicochemical Identity & Properties[1][2][3][4][5]

The substitution of hydrogen with deuterium introduces subtle but measurable changes in physical properties due to the primary isotope effect (mass difference) and secondary isotope effects (bond length/vibrational frequency changes).[1]

Comparative Property Table

Property	1-Bromopentadecane (Protium)	1-Bromopentadecane- (Deuterated)
CAS Number	629-72-1	349553-93-1
Formula
Molecular Weight	291.31 g/mol	322.50 g/mol
Isotopic Enrichment	Natural Abundance	Typically 98 atom % D
Density (25°C)	1.005 g/mL	~1.12 g/mL (Estimated*)
Melting Point	17–19 °C	~16–18 °C (Slight depression)
Boiling Point	159–160 °C (5 mmHg)	Similar; minimal inverse isotope effect
Refractive Index	1.461	Similar
Solubility	Chloroform, Ethanol, Hexane	Chloroform, Ethanol, Hexane

*Note: Deuterated alkanes/halides typically exhibit higher density due to the doubled mass of the hydrogen isotope, despite a negligible change in molar volume.

Spectroscopic Signatures

• IR Spectroscopy: The C-D stretching vibration shifts to the "silent region" (2000–2200 cm

  ), distinct from the C-H stretch (2800–3000 cm ), allowing for background-free imaging.

• NMR Spectroscopy:

  • H-NMR: The alkyl chain signal is effectively silenced, simplifying spectra of complex mixtures.
  • H-NMR: Exhibits quadrupolar splitting ( ), which is directly related to the C-D bond order parameter ( ), providing a readout of membrane fluidity.

Synthesis & Purity Analysis

High-fidelity synthesis is required to prevent isotopic dilution. The preferred route involves the reduction of perdeuterated fatty acids followed by bromination.

Synthesis Workflow (Graphviz)

Caption: Two-step synthesis of 1-bromopentadecane-

from deuterated fatty acid precursors via reduction and bromination.

Protocol Logic & Causality

• Reduction (Step 1):

  is preferred over to ensure the terminal carbon is fully deuterated ( vs ). Using a protium-based reductant would introduce ~2 protons at the -position, compromising the isotopic purity.

• Bromination (Step 2): Reaction with Phosphorus Tribromide (

  ) is favored over HBr reflux for deuterated substrates to minimize the risk of acid-catalyzed H/D exchange at high temperatures, although alkyl C-D bonds are generally robust.

Applications in Research

Neutron Scattering & Contrast Variation

The primary utility of

is in Small-Angle Neutron Scattering (SANS) and Neutron Diffraction .

• Mechanism: Hydrogen (

  H) has a negative coherent scattering length (-3.74 fm), while Deuterium ( H) has a large positive one (+6.67 fm).

• Application: By incorporating deuterated pentadecyl bromide into a lipid bilayer, researchers can match the scattering length density (SLD) of the solvent (

  / mix) to "mask" the membrane or "highlight" the bromide probe location.

Experimental Workflow: Contrast Matching

Caption: Workflow for using deuterated alkyl bromides to determine membrane thickness and domain localization via neutron contrast variation.

Deuterium NMR ( H-NMR)

In solid-state NMR,

serves as a non-perturbing probe. The quadrupole splitting of the C-D bonds allows for the calculation of the order parameter ( ) for each carbon position along the chain.

• Insight: A gradient of order parameters reveals how rigid the membrane is near the headgroup vs. the fluid center.

• Advantage: Unlike bulky fluorescent probes (e.g., pyrene), the deuterated alkyl chain does not disrupt the bilayer packing.

Handling, Stability, and Safety

Storage Protocols

• Light Sensitivity: Alkyl bromides are photosensitive. Store in amber glass vials to prevent homolytic cleavage of the C-Br bond, which liberates bromine radicals and degrades the isotopic purity.

• Temperature: Store at 2–8°C. While stable at room temperature, cooler storage minimizes slow elimination reactions (dehydrohalogenation).

Chemical Compatibility

• Nucleophilic Substitution:

  is a potent alkylating agent. It reacts readily with amines, thiols, and phosphines.

  • Reaction:

  • Precaution: Avoid contact with strong nucleophiles unless synthesis is intended.

Safety (HSE)

• GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• PPE: Nitrile gloves are required. Alkyl bromides can penetrate skin and act as alkylating agents.

References

• CDN Isotopes. 1-Bromopentadecane-d31 Product Specification & MSDS. CDN Isotopes Catalog. Link

• Cambridge Isotope Laboratories. Deuterated Lipids and Fatty Acids for Membrane Studies. CIL Application Notes. Link

• Sierra-Hernández, M. R., et al. (2010). "Incorporation and exclusion of long chain alkyl halides in fatty acid monolayers at the air-water interface."[2][3] Langmuir, 26(24), 18806-18816.[2][3] Link

• Davis, J. H. (1983). "The description of membrane lipid conformation, order and dynamics by 2H-NMR." Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 737(1), 117-171. Link

• NIST Chemistry WebBook. 1-Bromopentadecane (Standard Reference Data). National Institute of Standards and Technology. Link

Sources

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. 1-溴十五烷 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1-溴十五烷 97% | Sigma-Aldrich [sigmaaldrich.com]

Advanced Safety & Handling Protocol: 1-Bromopentadecane-1,1,2,2-d4

Topic: Content Type: Technical Whitepaper / Expanded SDS Guide Audience: Researchers, Synthetic Chemists, and QA/QC Analysts[1]

Executive Summary

This technical guide serves as an expanded Safety Data Sheet (SDS) and handling protocol for 1-Bromopentadecane-1,1,2,2-d4 .[1] While standard SDS documents provide baseline hazard identification, this guide integrates isotopic specificities, degradation mechanisms, and high-fidelity handling procedures required for quantitative mass spectrometry (MS) and metabolic tracing applications.[1]

Critical Note on Toxicology: As with most deuterated isotopologues, specific toxicological data for the d4-variant is sparse.[1] The safety profile is derived from the non-labeled parent compound, 1-Bromopentadecane (CAS 629-72-1) , with added precautions for isotopic stability.[1]

Module 1: Chemical Identification & Properties[1][2][3][4]

This compound is a 15-carbon alkyl bromide deuterated at the

and positions relative to the halogen.[1] This specific labeling pattern renders the C-Br bond environment "heavy," often used to study Kinetic Isotope Effects (KIE) in nucleophilic substitutions or to block metabolic -oxidation.[1]

Property	Data	Notes
Chemical Name	1-Bromopentadecane-1,1,2,2-d4	Deuterated Alkyl Halide
Parent CAS	629-72-1	For non-labeled analog
Formula		~295.34 g/mol (approx)
Appearance	Colorless to pale yellow liquid	May darken upon light exposure
Solubility	Chloroform, Ethyl Acetate, Methanol	Hydrophobic; immiscible in water
Flash Point	>110°C (Closed Cup)	Combustible
Isotopic Purity	Typically 98 atom % D	Critical for MS quantitation

Module 2: Hazard Identification & Mechanism[1][6]

GHS Classification (Analogous to Parent)

• Skin Irritation: Category 2 (H315)[1][2]

• Eye Irritation: Category 2A (H319)[1][2]

• STOT-SE: Category 3 (Respiratory Irritation) (H335)[1][2]

• Aquatic Toxicity: Chronic Category 3 (H412)[1][2]

The Mechanism of Toxicity (The "Why")

Alkyl bromides are electrophilic alkylating agents. The toxicity is not random; it is a direct consequence of the SN2 Reaction Mechanism .

• Cellular Targets: Nucleophilic residues on proteins (cysteine thiols, lysine amines) and DNA bases (guanine) attack the electron-deficient carbon at position 1 (C1).[1]

• The Leaving Group: Bromide (

  ) is a stable leaving group, facilitating this irreversible alkylation.[1]

• Consequence: Alkylation disrupts protein function and can cause DNA adducts, leading to cytotoxicity and irritation.

Visualization: The Alkylation Hazard Pathway The following diagram illustrates the molecular mechanism driving the toxicity profile.

Caption: SN2 Alkylation Mechanism showing how the electrophilic alkyl bromide modifies biological nucleophiles.

Module 3: Self-Validating Handling Protocol

To ensure both safety and scientific integrity (preventing isotopic dilution or hydrolysis), follow this "Self-Validating" workflow. If the compound discolors, the protocol has failed.

Storage Hierarchy[1]

• Primary: Amber glass vial with PTFE-lined cap (blocks UV light to prevent radical debromination).[1]

• Secondary: Desiccator or sealed bag with Drierite™ (prevents moisture-driven hydrolysis).[1]

• Temperature: Refrigerator (

  ). Freezing is acceptable but may require careful thawing to prevent condensation.[1]

Operational Workflow

Objective: Synthesize a lipid standard or prepare an MS stock solution.

• Equilibration: Remove vial from cold storage. STOP: Do not open until the vial reaches room temperature.

  • Reasoning: Opening a cold vial condenses atmospheric water into the product. Water acts as a nucleophile, slowly converting the bromide to an alcohol (1-Pentadecanol-d4) and HBr.[1]

• Inert Sampling:

  • Flush the headspace with dry Nitrogen or Argon after use.

  • Use gas-tight syringes for transfer.[1]

• Solvent Compatibility:

  • Dissolve in Chloroform or Dichloromethane for storage.[1]

  • Avoid: Protic solvents (Methanol/Water) for long-term storage, as they promote solvolysis over time.[1]

Module 4: Emergency Response & First Aid[1]

In the event of exposure, the response must address the chemical burn potential of the alkyl bromide and the potential release of bromide ions.[1]

Visualization: Emergency Response Logic Flow

Caption: Decision matrix for immediate response to 1-Bromopentadecane-d4 exposure incidents.

Module 5: Application in Research

Mass Spectrometry Internal Standard

1-Bromopentadecane-d4 is frequently used to synthesize Deuterated Fatty Acids (Pentadecanoic acid-d4) or Phospholipids .[1]

• Protocol Insight: When using as an internal standard, the "d4" label provides a mass shift of +4 Da. This shift must be sufficient to avoid overlap with the M+4 natural isotope abundance of the analyte.[1] For C15 chains, this is generally sufficient.

Synthesis Precursor[1]

• Reaction: Grignard formation (

  ) or Lithiation.[1]

• Precaution: Deuterium exchange is unlikely at C1/C2 under standard conditions, but strong bases can cause elimination (E2) to form the alkene (1-Pentadecene-d3), resulting in loss of the label integrity.[1]

  • Control: Keep reaction temperatures low (-78°C to 0°C) when using strong bases to favor Substitution (SN2) over Elimination (E2).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12394, 1-Bromopentadecane.[1] Retrieved from [Link][1]

• ECHA (European Chemicals Agency). Registration Dossier - Alkyl bromides.[1][2] Retrieved from [Link][1]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Explaining SN2/E2 competition in alkyl halides). Wiley-Interscience.[1]

Sources

• 1. Pentadecane, 1-bromo- [webbook.nist.gov]
• 2. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis and Application of Palmitic Acid-d4 from 1-Bromopentadecane-d4 for Isotope Dilution Mass Spectrometry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist: Dr. Gemini

Abstract

Stable isotope-labeled compounds are indispensable tools in modern biomedical research, enabling precise quantification of endogenous molecules in complex biological matrices. Deuterated fatty acids, in particular, serve as ideal internal standards for mass spectrometry-based lipidomics and are crucial for tracing fatty acid metabolism in vivo.[1][2] This application note provides a detailed, field-proven protocol for the synthesis, purification, and characterization of high-purity Palmitic Acid-d4, starting from the deuterated alkyl halide, 1-Bromopentadecane-d4. We will elucidate the chemical principles behind the chosen synthetic route, offer a step-by-step methodology, and describe a practical application for its use as an internal standard in quantitative lipid analysis.

Introduction: The Rationale for Deuterated Fatty Acid Standards

The "dilute and shoot" approach in mass spectrometry, while rapid, is often plagued by matrix effects and variations in ionization efficiency, leading to inaccurate quantification. The gold-standard solution is isotope dilution mass spectrometry (IDMS), which involves spiking a known quantity of a stable isotope-labeled analogue of the analyte into the sample prior to processing.[3] This internal standard (IS) co-elutes with the endogenous analyte and experiences identical matrix effects and ionization suppression or enhancement. By measuring the ratio of the analyte to the IS, precise and accurate quantification can be achieved.

Deuterium (²H or D) is a commonly used stable isotope for this purpose. The introduction of deuterium atoms into a molecule creates a distinct mass shift that is easily resolved by a mass spectrometer, without significantly altering the molecule's chemical and physical properties.[1] Palmitic acid (16:0) is one of the most abundant saturated fatty acids in animals and plays central roles in energy storage and cellular signaling.[4][5] Therefore, a high-purity deuterated standard like Palmitic Acid-d4 is essential for research in metabolic diseases, oncology, and drug development.

This guide details the synthesis of Palmitic Acid-d4 via a robust and high-yielding malonic ester synthesis, a classic method for forming a carboxylic acid from an alkyl halide with the addition of one carbon atom.

Synthetic Strategy: Malonic Ester Synthesis

The conversion of 1-Bromopentadecane-d4 to Palmitic Acid-d4 is achieved in a two-step, one-pot reaction sequence. This method is chosen for its reliability, high yields, and the use of readily available reagents.

• Alkylation of Diethyl Malonate: The process begins with the deprotonation of diethyl malonate using a strong base, sodium ethoxide, to form a nucleophilic enolate. This enolate then attacks the electrophilic carbon of 1-Bromopentadecane-d4 in a classic Sₙ2 reaction, forming a new carbon-carbon bond.

• Saponification and Decarboxylation: The resulting diethyl 2-(pentadecyl-d4)malonate is then hydrolyzed (saponified) using a strong base like potassium hydroxide, converting the two ester groups into carboxylates. Subsequent acidification with a strong acid (e.g., HCl) protonates the carboxylates and, upon heating, induces the decarboxylation of the geminal di-acid, yielding the final product, Palmitic Acid-d4.

The overall workflow is illustrated below.

Sources

• 1. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ckisotopes.com [ckisotopes.com]
• 3. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. De novo synthesis of fatty acids (Palmitic acid) | Pharmaguideline [pharmaguideline.com]

Using deuterated alkyl bromides for lipid chain elongation

An In-Depth Technical Guide to Lipid Chain Elongation Using Deuterated Alkyl Bromides

Authored by: Gemini, Senior Application Scientist

Abstract

Stable isotope-labeled lipids are indispensable tools in modern biological research, enabling precise quantification in mass spectrometry-based lipidomics, elucidation of metabolic pathways, and advanced structural analyses. Among the methods for their synthesis, the use of deuterated alkyl bromides for chain elongation of existing fatty acids offers a versatile and controlled approach to introduce deuterium labels at specific positions. This guide provides a comprehensive overview of the principles, a detailed step-by-step protocol for synthesis, and robust analytical methods for the validation of deuterated lipids. It is intended for researchers, scientists, and drug development professionals seeking to leverage these powerful molecules in their work.

Scientific Foundation: The "Why" and "How"

The Mechanism of Lipid Chain Elongation

In biological systems, fatty acid elongation is a fundamental process occurring in the endoplasmic reticulum and mitochondria, where two-carbon units are sequentially added to an acyl-CoA precursor.[1][2] This process involves a four-step cycle: condensation, reduction, dehydration, and a final reduction.[3][4]

From a synthetic chemistry perspective, we can mimic and adapt this principle to achieve targeted modifications. The core of the strategy described here involves a nucleophilic substitution reaction. A fatty acid-derived precursor, engineered to act as a nucleophile (carbanion), attacks the electrophilic carbon of a deuterated alkyl bromide. This forms a new carbon-carbon bond, effectively elongating the original fatty acid chain with a deuterated segment. A common and effective approach involves the use of sulfone chemistry to facilitate the formation of the carbanion and subsequent coupling.[5]

The Significance of Deuterium Labeling

Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen. Its nucleus contains both a proton and a neutron, making it approximately twice as heavy as protium (¹H). This mass difference is the key to its utility, while its chemical behavior remains nearly identical to hydrogen, ensuring it acts as a reliable biological tracer.

• Mass Spectrometry (MS): In MS-based lipidomics, the precise mass difference allows deuterated lipids to be used as ideal internal standards.[6][7] When added to a complex biological sample at a known concentration, they co-elute with their endogenous, non-deuterated counterparts but are easily distinguished in the mass spectrum. This allows for accurate correction of variations in sample extraction and ionization efficiency, leading to highly reliable quantification.[8][9]

• Metabolic Flux Analysis: Introducing deuterated lipids into cellular or whole-organism models allows researchers to trace their metabolic fate.[10][11] By analyzing the incorporation of deuterium into downstream lipid species, one can map metabolic pathways, and quantify the rates of synthesis, desaturation, and catabolism.[12][13]

• Structural Biology: Techniques like neutron scattering can differentiate between hydrogen and deuterium, making deuterated lipids valuable for studying the structure and dynamics of lipid membranes.[14][15]

Synthesis Protocol: Elongation of a C22 PUFA with a Deuterated C12 Alkyl Bromide

This protocol is adapted from established synthetic methodologies[5] and describes the synthesis of a deuterated C34 very-long-chain polyunsaturated fatty acid (VLC-PUFA).

Overall Synthetic Workflow

The workflow involves preparing two key fragments: a deuterated C12 alkyl sulfone from the corresponding deuterated alkyl bromide, and a C22 polyunsaturated fatty acid tosylate. These fragments are then coupled, followed by deprotection and desulfonylation to yield the final product.

Caption: General workflow for deuterated lipid synthesis via sulfone coupling.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Dodecyl-d25 Bromide	≥98% Deuterium	Cambridge Isotope Labs	The deuterated alkylating agent.
all-cis-4,7,10,13,16,19-Docosahexaenoic acid (DHA)	≥98%	Cayman Chemical	The starting fatty acid to be elongated.
Sodium Phenylsulfinate	Synthesis Grade	Sigma-Aldrich	For preparing the sulfone.
n-Butyllithium (n-BuLi)	Solution in Hexanes	Sigma-Aldrich	Strong base, handle under inert gas.
p-Toluenesulfonyl chloride (TsCl)	≥99%	Sigma-Aldrich	For tosylation.
Lithium aluminum hydride (LiAlH₄)	Reagent Grade	Sigma-Aldrich	Potent reducing agent, handle with care.
Sodium Amalgam (Na/Hg)	6% Sodium	Sigma-Aldrich	For desulfonylation.
Tetrahydrofuran (THF)	Anhydrous	Sigma-Aldrich	Dry solvent is critical for the coupling step.
Pyridine	Anhydrous	Sigma-Aldrich	Solvent and base for tosylation.
Standard Glassware	-	VWR / Fisher	Schlenk flasks required for inert atmosphere reactions.
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	Millipore	For reaction monitoring.
Column Chromatography Supplies	Silica Gel	-	For purification.

Step-by-Step Protocol

Note: All reactions should be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents to prevent quenching of reactive intermediates.[5]

Part A: Preparation of Deuterated Phenyl Sulfone Fragment

• Dissolve Sodium Phenylsulfinate (1.1 eq) in a suitable solvent like DMF.

• Add Dodecyl-d25 Bromide (1.0 eq) to the solution.

• Heat the reaction mixture (e.g., to 80 °C) and monitor by TLC until the starting bromide is consumed.

• Perform an aqueous work-up by diluting with water and extracting the product with ethyl acetate or ether.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude dodecyl-d25 phenyl sulfone by column chromatography.

Part B: Preparation of C22 PUFA Tosylate Fragment

• Carefully add the starting C22 PUFA (1.0 eq) to a stirred suspension of LiAlH₄ (1.5 eq) in anhydrous THF at 0 °C.

• Allow the reaction to warm to room temperature and stir until the reduction to the corresponding alcohol is complete (monitor by TLC).

• Quench the reaction cautiously at 0 °C by sequential addition of water, 15% NaOH (aq), and then more water.

• Filter the resulting salts and extract the filtrate with ether. Dry and concentrate the organic phase to yield the C22 PUFA alcohol.

• Dissolve the purified alcohol (1.0 eq) in anhydrous pyridine at 0 °C.

• Add p-Toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise and stir the reaction at 0 °C, allowing it to proceed for several hours or until completion.

• Quench with ice-water and extract the product. Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃, and brine.

• Dry, concentrate, and purify the crude tosylate by column chromatography.

Part C: Coupling and Desulfonylation

• Dissolve the deuterated phenyl sulfone (Part A, 1.1 eq) in anhydrous THF and cool to -78 °C.

• Add n-Butyllithium (1.1 eq) dropwise to form the deep red lithiocarbanion. Stir for 30 minutes at -78 °C.

• Add a solution of the C22 PUFA tosylate (Part B, 1.0 eq) in anhydrous THF to the carbanion solution.

• Allow the reaction to stir for several hours at -78 °C, then slowly warm to room temperature.

• Quench the reaction with saturated ammonium chloride solution and extract the coupled product.

• Purify the coupled sulfone intermediate by column chromatography.

• For the final desulfonylation step, dissolve the purified intermediate in anhydrous methanol.

• Add powdered anhydrous disodium hydrogen phosphate, then add 6% sodium amalgam (Na/Hg) portion-wise at 0 °C.

• Stir the reaction until the starting material is consumed.

• Filter the reaction mixture, acidify the filtrate, and extract the final deuterated fatty acid product. Purify as needed.

Analytical Validation: A Self-Validating System

Confirmation of a successful synthesis requires a multi-technique approach to verify molecular weight, deuterium incorporation, and positional integrity.[16][17]

Caption: Workflow for the analytical validation of synthesized deuterated lipids.

Mass Spectrometry (LC-MS and GC-MS)

• Principle: MS separates ions based on their mass-to-charge ratio (m/z). The incorporation of deuterium atoms results in a predictable increase in the molecular weight of the synthesized lipid.

• Protocol (GC-MS Sample Prep): For analysis of fatty acids by Gas Chromatography (GC), they must be derivatized to their more volatile Fatty Acid Methyl Esters (FAMEs).

  • Dissolve ~1 mg of the purified deuterated fatty acid in 1 mL of Hexane.

  • Add 200 µL of a catalyst solution, such as 12% Boron Trichloride in Methanol (BCl₃-Methanol).

  • Cap the vial tightly and heat at 60 °C for 10 minutes.

  • Cool, then add 1 mL of water and 1 mL of hexane. Shake vigorously.

  • Allow the layers to separate. The top hexane layer containing the FAMEs is collected for GC-MS analysis.

• Data Interpretation: The mass spectrum should show a molecular ion peak corresponding to the calculated mass of the deuterated product. For the example C34 PUFA elongated with a dodecyl-d25 bromide, the mass will be significantly higher than any endogenous contaminant. High-resolution MS can be used to confirm the elemental composition and resolve isotopic patterns.[13]

Parameter	Expected Outcome
Molecular Ion (M+H)⁺	Observed m/z should match the calculated exact mass of the deuterated lipid.
Isotopic Distribution	The distribution of isotopologues should confirm high deuterium enrichment.
Chromatographic Shift	Be aware of potential retention time shifts; deuterated compounds may elute slightly earlier than their hydrogenous analogs (chromatographic isotope effect).[18]

NMR Spectroscopy (¹H and ²H NMR)

• Principle: NMR provides the gold standard for structural confirmation.[17] ¹H NMR detects proton signals, while ²H NMR directly detects deuterium signals.

• Data Interpretation:

  • ¹H NMR: In the spectrum of the final product, the proton signals corresponding to the positions on the alkyl chain where deuterium has been incorporated will be absent or significantly diminished.

  • ²H NMR: A signal will appear in the deuterium spectrum at a chemical shift corresponding to the location of the deuterium atoms, providing unambiguous confirmation of the labeling position.[16]

Applications and Best Practices

• Internal Standards: When using the synthesized lipid as an internal standard, it should be added to the sample at the very beginning of the extraction process.[8] This ensures it accounts for analyte loss at every step. A mixture of several deuterated standards covering different lipid classes is often ideal.[6]

• Metabolic Tracing: For in vivo or cell culture studies, the deuterated lipid should be introduced in a suitable vehicle. The subsequent analysis involves extracting lipids at various time points and using LC-MS/MS to identify and quantify metabolites that have incorporated the deuterium label.[10]

• Storage and Handling: Deuterated lipids, especially polyunsaturated ones, are prone to oxidation. They should be stored at low temperatures (-20 °C or -80 °C) under an inert gas (argon) and in amber vials to protect from light.[6][18]

References

• Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS. (2007). Journal of Lipid Research.
• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. (2012). Journal of Visualized Experiments.
• Navigating the Nuances of Deuterium-Labeled Standards in Lipidomics: A Technical Support Guide. (2025). BenchChem.
• Deuterium Raman imaging for lipid analysis. (2022).
• Quantitative lipidomics using metabolic deuterium oxide labeling. (2024). GIST Repository.
• Fatty Acid Biosynthesis: Definition, Steps & Regul
• Deuterated Lipidomics MaxSpec® Mixture. (n.d.). Cayman Chemical.
• Very long-chain fatty acids: elongation, physiology and related disorders. (2012). Journal of Biochemistry.
• Quantitative High-Field NMR- and Mass Spectrometry-Based Fatty Acid Sequencing Reveals Internal Structure in Ru-Catalyzed Deuteration of Docosahexaenoic Acid. (2020).
• Quantitative Lipidomics Based on DCL™ - Deuterium Technology Pl
• Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding. (2007). Analytical Chemistry.
• Quantification of lipids in egg PG using a deuterated standard lipid as... (n.d.).
• Lipidomics Standards. (n.d.).
• Characterization of the in vivo deuteration of native phospholipids by mass spectrometry yields guidelines for their regiospecif. (n.d.). OSTI.gov.
• Applications of Mass Spectrometry to Lipids and Membranes. (2011). Annual Review of Biochemistry.
• Fatty Acid Mass Spectrometry Protocol. (n.d.). LIPID MAPS.
• Mammalian Fatty Acid Elongases. (2013). Methods in Molecular Biology.
• Proposed mechanism of chain elongation in fatty acid biosynthesis and... (n.d.).
• Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology. (2014). Biochimica et Biophysica Acta.
• Characterization of the In Vivo Deuteration of Native Phospholipids by Mass Spectrometry Yields Guidelines for Their Regiospecific Customiz
• Deuterated Sphingolipids. (n.d.). Avanti Research.
• Applications of Mass Spectrometry to Lipids and Membranes. (2011). Annual Review of Biochemistry.
• Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms. (2023).
• Synthesis of novel deuterated lipids and surfactants. (2019). SINE2020.
• Chemical synthesis of deuterium-labeled and unlabeled very long chain polyunsaturated fatty acids. (2011). Chemistry and Physics of Lipids.
• Position of the deuterium atoms of the internal standards (ISs) as deuterated analogues of the STs and CBs of interest. (n.d.).
• Formation and Characterization of Supported Lipid Bilayers Composed of Hydrogenated and Deuterated Escherichia coli Lipids. (2015). PLOS ONE.
• Analytical Techniques for Single-Cell Biochemical Assays of Lipids. (2022). Annual Review of Analytical Chemistry.
• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025).
• ORGANIC DEUTERIUM COMPOUNDS: XXIII. SYNTHESIS OF DEUTERATED OLEFINS. (2025).
• A Researcher's Guide to Cross-Validation of Analytical Methods for Deuter
• DEUTERATED F
• Chemical C2-Elongation of Polyunsaturated F
• Reductive Deuteration of Acyl Chlorides for the Synthesis of α,α-Dideuterio Alcohols Using SmI2 and D2O. (2023). Molecules.
• A process for making high purity fatty acid lower alkyl esters. (1999).
• The origin of long-chain fatty acids required for de novo ether lipid/plasmalogen synthesis. (2023). Journal of Lipid Research.
• Derivatization of Fatty acids to FAMEs. (n.d.). Sigma-Aldrich.
• Fatty acid desaturation and chain elongation in eukaryotes. (n.d.). Dept. Biochem. & Mol. Biol..
• Fatty Acid Chain Elong
• Methods of Preparation of Fatty Acids and Their Derivatives: Labor
• In vivo study of the biosynthesis of long-chain fatty acids using deuterated water. (2000). American Journal of Physiology-Endocrinology and Metabolism.
• Chain dynamics of selectively deuterated fatty acids in high-density lipoproteins studied by deuterium NMR. (1985). Biochemistry.
• Esterification of Alginate with Alkyl Bromides of Different Carbon Chain Lengths via the Bimolecular Nucleophilic Substitution Reaction: Synthesis, Characterization, and Controlled Release Performance. (2021). Polymers.

Sources

• 1. allen.in [allen.in]
• 2. academic.oup.com [academic.oup.com]
• 3. Mammalian Fatty Acid Elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical synthesis of deuterium-labeled and unlabeled very long chain polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vivo study of the biosynthesis of long-chain fatty acids using deuterated water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. GIST Scholar: Quantitative lipidomics using metabolic deuterium oxide labeling [scholar.gist.ac.kr]
• 13. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Formation and Characterization of Supported Lipid Bilayers Composed of Hydrogenated and Deuterated Escherichia coli Lipids | PLOS One [journals.plos.org]
• 16. resolvemass.ca [resolvemass.ca]
• 17. benchchem.com [benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Navigating C-D Bond Stability in Alkylation Reactions

Introduction: The Deuterium Advantage in Modern Chemistry

In the landscape of contemporary drug discovery and mechanistic organic chemistry, the substitution of a hydrogen (H) atom with its heavier, stable isotope, deuterium (D), represents a subtle yet powerful strategic tool.[1][2][3] This seemingly minor modification, with the addition of a single neutron, can profoundly influence the pharmacokinetic and pharmacodynamic properties of a molecule.[2][3][4] The core of this influence lies in the enhanced stability of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[2] This increased stability gives rise to the kinetic isotope effect (KIE), a phenomenon where the rate of a reaction is altered upon isotopic substitution.[5] Specifically, reactions involving the cleavage of a C-D bond are significantly slower than those involving a C-H bond.[5][6]

This principle is elegantly exploited in drug development to enhance metabolic stability, prolong a drug's half-life, and reduce the formation of toxic metabolites.[2][4][7] By strategically placing deuterium at metabolically vulnerable positions, chemists can effectively "shield" a drug from enzymatic degradation. Beyond pharmaceuticals, deuterium labeling is an indispensable technique for elucidating reaction mechanisms.[8][9][10] By tracking the fate of deuterium atoms throughout a chemical transformation, researchers can gain invaluable insights into bond-breaking and bond-forming steps.

Alkylation reactions, a cornerstone of organic synthesis, often involve the formation of new carbon-carbon bonds at positions that may have been deuterated. Understanding the stability of C-D bonds under various alkylation conditions is therefore paramount for both medicinal chemists designing next-generation therapeutics and physical organic chemists probing the intricacies of reaction pathways.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the stability of C-D bonds in alkylation reactions. We will delve into the theoretical underpinnings of the kinetic isotope effect, present detailed protocols for assessing C-D bond stability, and offer practical insights into leveraging this knowledge for molecular design and mechanistic analysis.

The Kinetic Isotope Effect: A Deeper Dive

The primary kinetic isotope effect (KIE) is observed when the bond to the isotopically labeled atom is broken or formed in the rate-determining step of a reaction.[11] The C-D bond has a lower zero-point vibrational energy than the C-H bond due to the greater mass of deuterium.[6][11] Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate. The magnitude of the primary KIE (kH/kD) for C-H bond cleavage is typically in the range of 6 to 10 at room temperature.[5]

It is crucial to distinguish between primary and secondary KIEs. A secondary KIE arises when the isotopically substituted bond is not directly broken or formed in the rate-determining step. These effects are generally much smaller than primary KIEs.

Assessing C-D Bond Stability in Alkylation Reactions: A General Workflow

The central question when performing an alkylation on a deuterated substrate is whether the C-D bond at or near the reaction center remains intact. The following workflow provides a systematic approach to answering this question.

Caption: A generalized workflow for assessing C-D bond stability.

Experimental Protocols

Protocol 1: Synthesis of Deuterated Substrates

The synthesis of specifically deuterated starting materials is the crucial first step. Late-stage C-H activation and hydrogen isotope exchange (HIE) are powerful methods for introducing deuterium into complex molecules.[8] Transition metal-catalyzed methods, such as those employing palladium or iridium, are often utilized for their high regioselectivity.[8][10][12]

Example: Palladium-Catalyzed Deuteration of an Arene [10][12]

This protocol provides a general procedure for the deuteration of arenes via a non-directed C-H activation pathway.

Materials:

• Arene substrate

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium carbonate (K₂CO₃)

• Deuterated water (D₂O) or another deuterium source

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, combine the arene substrate, Pd(OAc)₂, and K₂CO₃.

• Add anhydrous DMF and the deuterium source (e.g., D₂O).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for the specified time (typically 12-24 hours).

• Monitor the reaction progress by taking aliquots and analyzing them by GC-MS or ¹H NMR to determine the extent of deuteration.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the deuterated product by column chromatography or recrystallization.

• Characterize the purified product by ¹H NMR, ²H NMR, and mass spectrometry to confirm the position and percentage of deuterium incorporation.[10]

Protocol 2: Competitive KIE Experiment for Alkylation Reactions

A competitive KIE experiment is a powerful method to determine if a C-H/C-D bond is cleaved in the rate-determining step of a reaction. In this setup, a mixture of the deuterated and non-deuterated starting materials is subjected to the alkylation reaction with a sub-stoichiometric amount of the alkylating agent.

Materials:

• Equimolar mixture of deuterated and non-deuterated starting materials

• Alkylating agent (sub-stoichiometric amount, e.g., 0.1-0.5 equivalents)

• Appropriate solvent and reagents for the specific alkylation reaction

Procedure:

• Prepare a stock solution containing an accurately weighed equimolar mixture of the deuterated and non-deuterated starting materials.

• In a reaction vessel, dissolve the mixture in the appropriate solvent.

• Add the sub-stoichiometric amount of the alkylating agent and any other necessary reagents (e.g., base, catalyst).

• Allow the reaction to proceed to a low conversion (typically 10-20%).

• Quench the reaction.

• Analyze the isotopic composition of both the remaining starting material and the product. This is typically done by mass spectrometry (GC-MS or LC-MS) or NMR spectroscopy.

• The KIE is calculated from the ratio of products or the ratio of unreacted starting materials.

Data Interpretation:

• kH/kD > 1 (typically 2-7 for primary KIE): This indicates that the C-H/C-D bond is cleaved in the rate-determining step of the alkylation.

• kH/kD ≈ 1: This suggests that the C-H/C-D bond is not cleaved in the rate-determining step.

Protocol 3: Analysis of Deuterium Content by Mass Spectrometry and NMR

Accurate quantification of deuterium incorporation is essential for interpreting the results.

Mass Spectrometry (MS):

• Principle: MS separates ions based on their mass-to-charge ratio (m/z). The incorporation of deuterium increases the molecular weight of the compound.

• Procedure:

  • Obtain the mass spectrum of the non-deuterated standard to identify the molecular ion peak (M).

  • Obtain the mass spectrum of the deuterated product. The presence of peaks at M+1, M+2, etc., indicates the incorporation of one, two, or more deuterium atoms.

  • The relative intensities of these peaks can be used to calculate the percentage of deuteration at each position.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR:

  • Principle: The integration of a proton signal is proportional to the number of protons giving rise to that signal. Deuterium substitution will lead to a decrease in the integration of the corresponding proton signal.

  • Procedure:

    • Acquire a high-quality ¹H NMR spectrum of the deuterated sample.

    • Include an internal standard with a known concentration and a signal in a clean region of the spectrum.

    • Compare the integration of the signal corresponding to the deuterated position with the integration of a signal from a non-deuterated position in the molecule or the internal standard.

    • The percentage of deuterium incorporation can be calculated from the reduction in the signal integration.

• ²H NMR:

  • Principle: ²H NMR directly detects the deuterium nuclei.

  • Procedure:

    • Acquire a ²H NMR spectrum of the deuterated sample.

    • The presence of a signal at a chemical shift corresponding to a particular position confirms deuterium incorporation at that site.

Case Study: Mechanistic Elucidation of a Photocatalytic Defluorinative Alkylation

A study on the photocatalytic defluorinative alkylation of α-trifluoromethyl alkenes provides an excellent example of using deuterium labeling to probe a reaction mechanism.[9]

Reaction: The reaction involves the alkylation of an α-trifluoromethyl alkene with an alkane.

Mechanistic Question: Does the reaction proceed via a hydrogen atom transfer (HAT) from the alkane?

Experimental Design: A deuterium labeling experiment was conducted where a deuterated alkane was used as the alkylating agent.

Results and Interpretation: The product showed a high degree of deuterium incorporation, confirming that a hydrogen atom (or in this case, a deuterium atom) is abstracted from the alkane in the reaction mechanism. This supported a radical-mediated pathway.

Caption: A simplified proposed mechanism involving HAT.

Quantitative Data Summary

Parameter	Description	Typical Values	Significance
Primary KIE (kH/kD)	Ratio of reaction rates for the non-deuterated and deuterated substrates.	2 - 10	A value significantly greater than 1 indicates C-H/D bond cleavage in the rate-determining step.[5][13]
% Deuterium Incorporation	The percentage of molecules in which a specific hydrogen has been replaced by deuterium.	0 - 100%	Quantifies the extent of deuteration in the starting material and product.
¹H NMR Signal Integration	The relative area of a proton signal in the NMR spectrum.	Proportional to the number of H atoms	A decrease in integration indicates deuterium substitution at that position.
Mass Shift (Δm/z)	The increase in the mass-to-charge ratio due to deuterium incorporation.	+1 for each D atom	Confirms the presence and number of deuterium atoms in a molecule.

Conclusion and Future Outlook

The strategic use of deuterium is a powerful and increasingly prevalent tool in both drug discovery and fundamental chemical research.[1][8] A thorough understanding of C-D bond stability under various reaction conditions, particularly during crucial synthetic steps like alkylation, is essential for leveraging the full potential of this isotopic substitution. The protocols and principles outlined in these application notes provide a robust framework for researchers to systematically investigate and control the fate of deuterium in their chemical transformations. As synthetic methodologies become more sophisticated, particularly in the realm of late-stage functionalization and C-H activation, the precise and predictable manipulation of C-D bonds will continue to be a key enabler of innovation.

References

• Deuterium: Slowing Metabolism One C–H Bond At A Time. Ingenza. Available at: [Link]

• New Strategy for New Drug Development: Deuterium Modification. Isotope Science / Alfa Chemistry. Available at: [Link]

• Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. Dove Medical Press. Available at: [Link]

• 5 Benefits of Deuteration in Drug Discovery. Unibest Industrial Co., Ltd. Available at: [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. Nature. Available at: [Link]

• Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews. Available at: [Link]

• Kinetic isotope effect. Wikipedia. Available at: [Link]

• MK13. Kinetic Isotope Effects. Chemistry LibreTexts. Available at: [Link]

• (a) Deuterium labelling experiments and proposed mechanism for (b) the... ResearchGate. Available at: [Link]

• Deuteration of Arenes via Pd-Catalyzed C-H Activation: A Lesson in Nondirected C-H Activation, Isotopic Labeling, and NMR Characterization. PubMed. Available at: [Link]

• Mechanistic studies and deuterium labelling experiments a, Radical... ResearchGate. Available at: [Link]

• Use of Isotopes for Studying Reaction Mechanisms. Indian Academy of Sciences. Available at: [Link]

• Catalytic C-H Activation. Chemistry Letters. Available at: [Link]

• Deuteration of Arenes via Pd-Catalyzed C–H Activation – A Lesson in Nondirected C–H Activation, Isotopic Labelling and NMR Characterization. ChemRxiv. Available at: [Link]

• Deuterium labelling studies and proposed mechanism for the pyridinium... ResearchGate. Available at: [Link]

• Studying Regioisomer Formation in the Pd-Catalyzed Fluorination of Aryl Triflates by Deuterium Labeling. Journal of the American Chemical Society. Available at: [Link]

• C-H Activation (Topics in Current Chemistry, 292). National Academic Digital Library of Ethiopia. Available at: [Link]

• Kinetic Isotope Effects in Organic Chemistry. Macmillan Group. Available at: [Link]

• Deuteration of Arenes via Pd-Catalyzed C–H Activation – A Lesson in Nondirected C–H Activation, Isotopic Labelling and NMR Characterization. ChemRxiv. Available at: [Link]

• Isotope Effects Kinetic Isotope Effects (K.I.E.): the rate of a reaction changes with an isotopic substitution At fir. SlidePlayer. Available at: [Link]

• An Unusual Carbon-Carbon Bond Cleavage Reaction During Phosphinothricin Biosynthesis. Nature. Available at: [Link]

• Oxidative Aliphatic Carbon-Carbon Bond Cleavage Reactions. DigitalCommons@USU. Available at: [Link]

• Towards the Standardization of Flow Chemistry Protocols for Organic Reactions. Chemistry – A European Journal. Available at: [Link]

• Development and application of bond cleavage reactions in bioorthogonal chemistry. PubMed. Available at: [Link]

Sources

• 1. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 6. kinetics [faculty.csbsju.edu]
• 7. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Deuteration of Arenes via Pd-Catalyzed C-H Activation: A Lesson in Nondirected C-H Activation, Isotopic Labeling, and NMR Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ias.ac.in [ias.ac.in]
• 12. chemrxiv.org [chemrxiv.org]
• 13. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Notes & Optimization

Technical Support Center: Storage Stability of Deuterated Alkyl Bromides

Welcome to the technical support center for deuterated alkyl bromides. This guide is designed for researchers, scientists, and drug development professionals who rely on the isotopic and chemical purity of these critical reagents. Improper storage can lead to degradation, compromising experimental results and leading to time-consuming troubleshooting.[1] This resource provides in-depth, field-proven insights into maintaining the stability of your deuterated alkyl bromides, structured in a practical question-and-answer format.

Frequently Asked Questions (FAQs): General Storage & Handling

Q1: What are the ideal storage conditions for a newly received deuterated alkyl bromide?

A1: The primary goal is to protect the compound from the three main degradation catalysts: water, light, and oxygen. As a general rule, deuterated compounds (which are stable isotopes) should be stored in the same manner as their unenriched counterparts.[2]

For optimal stability, we recommend adhering to the following conditions, summarized in the table below.

Table 1: Recommended Storage Conditions for Deuterated Alkyl Bromides

Parameter	Recommendation	Rationale & Best Practices
Temperature	-20°C to -80°C (Long-term) or 2-8°C (Short-term)	Low temperatures slow down the rates of all potential degradation reactions, including hydrolysis and elimination.[3] For long-term storage, -80°C is ideal.[2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Alkyl bromides can be sensitive to air and moisture.[1][4] Storing under an inert atmosphere displaces oxygen, preventing oxidation, and minimizes exposure to atmospheric water vapor, which can cause hydrolysis.[4][5]
Light	Amber Glass Vial / Protect from Light	UV light can initiate free-radical chain reactions, leading to decomposition.[6][7] Always store vials in the dark or use amber-colored containers to block UV radiation.[8]
Container	Original Manufacturer's Vial (e.g., Sure/Seal™)	High-quality vendors use specialized packaging like Sure/Seal™ bottles, which feature septa designed to be pierced by a syringe while maintaining an inert atmosphere.[5][9] This is the most reliable way to store and dispense the reagent.[5]

Q2: Does deuteration make an alkyl bromide more stable than its non-deuterated (protio) analog?

A2: The answer is nuanced and depends on the specific degradation pathway. The carbon-deuterium (C-D) bond is inherently stronger than the carbon-hydrogen (C-H) bond.[10][11] This phenomenon, known as the Kinetic Isotope Effect (KIE) , can slow down reactions where the C-H/C-D bond is broken in the rate-determining step.[11][12]

• For E2 Elimination: This pathway involves the removal of a proton (or deuteron) by a base in the rate-determining step.[11][13] Therefore, a deuterated alkyl bromide will undergo E2 elimination slower than its protio analog. This is a significant primary KIE, with kH/kD values often around 6-7.[14]

• For S_N2/S_N1 Hydrolysis: In these substitution reactions, the rate-determining step involves the cleavage of the carbon-bromine (C-Br) bond, not a C-H/C-D bond.[15][16] Therefore, the KIE is negligible, and the deuterated compound will degrade via hydrolysis at a rate similar to the non-deuterated compound.

Q3: I need to use a small amount of the reagent. What is the best way to handle the bottle to maintain the integrity of the remaining material?

A3: The key is to avoid introducing atmospheric moisture and oxygen into the container.[5][9] The proper technique involves using a dry, inert gas and syringe transfer.

• Use a Schlenk line or a balloon filled with argon or nitrogen. [4]

• Use a clean, oven-dried syringe and a long needle.[9]

• Puncture the septum with the needle and gently introduce a positive pressure of the inert gas into the bottle.

• Use a second syringe to withdraw the desired volume of the liquid. The positive pressure will prevent air from being drawn back into the bottle.[4]

• Always re-insert the needle through the existing hole in the septum to minimize damage.[5]

• After withdrawal, replace the plastic screw cap over the septum seal and store the bottle under the recommended conditions.

Troubleshooting Guide: Diagnosing and Solving Stability Issues

Q4: My reaction yield is low, and I suspect the deuterated alkyl bromide has degraded. What are the likely causes and how can I confirm them?

A4: Purity degradation over time is a common issue if storage protocols are not strictly followed.[1] The two most probable degradation pathways for alkyl bromides are hydrolysis and elimination. A third possibility is free-radical decomposition.

The following workflow can help you diagnose the issue:

Cause 1: Hydrolysis

• Mechanism: This is a nucleophilic substitution reaction (S_N1 or S_N2) where water acts as the nucleophile, replacing the bromide to form the corresponding deuterated alcohol.[15][16] This is the most common degradation pathway, especially if the container has been opened in a humid environment.[4]

• How to Identify: In the ¹H NMR spectrum, you will see new peaks corresponding to the alcohol product. In the mass spectrum, a new peak corresponding to the molecular weight of the deuterated alcohol (R-OD) will appear.[17]

Cause 2: Elimination

• Mechanism: This is a dehydrobromination reaction (E1 or E2) that forms an alkene.[13][18] It can be promoted by trace basic impurities or heat. Primary alkyl halides favor S_N2/E2, while tertiary halides heavily favor E1/E2 pathways.[19]

• How to Identify: Look for the appearance of new signals in the alkene region (typically 4.5-6.5 ppm) of the ¹H NMR spectrum. GC-MS will show a new peak with a molecular weight corresponding to the alkene.

Cause 3: Free-Radical Decomposition

• Mechanism: Exposure to UV light or high heat can cause homolytic cleavage of the C-Br bond, initiating a radical chain reaction.[6][7] This often results in a complex mixture of products, including coupling products (e.g., R-R).[6]

• How to Identify: The NMR spectrum may become complex and show broad signals. GC-MS analysis will likely show multiple new peaks, including one corresponding to a dimer of the alkyl group.

Q5: I see a fine white precipitate in my bottle of deuterated alkyl bromide. What is it?

A5: This is most likely a result of hydrolysis. The hydrolysis reaction produces deuterated hydrobromic acid (DBr) as a byproduct. If the alkyl bromide is used in a reaction with a metal-containing reagent (like a Grignard reagent or an organolithium), the DBr can react to form insoluble metal bromide salts (e.g., MgBr₂, LiBr). It can also indicate reaction with the container or cap liner over very long storage periods. The material should be re-analyzed for purity before use.

Experimental Protocols

Protocol 1: Purity Assessment of a Stored Deuterated Alkyl Bromide

This protocol provides a self-validating system to monitor the stability of your reagent over time.

Objective: To quantitatively assess the purity of a deuterated alkyl bromide and identify potential degradation products.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for separating and identifying volatile and semi-volatile impurities like those found in alkyl halide degradation.[20][21][22]

Step-by-Step Procedure:

• Baseline Sample (Time Zero): Upon receiving a new bottle, immediately withdraw a small aliquot (~10-20 µL) using the inert gas technique described in A3. Dilute this in a suitable, dry solvent (e.g., dichloromethane, hexane) in a GC vial. Run this sample using a standard GC-MS protocol for volatile organics. This is your T₀ reference.

• Sample Preparation (Time X): At a later date, withdraw a new aliquot using the exact same procedure and prepare it in the same concentration as the baseline sample.

• GC-MS Analysis:

  • Column: Use a low- to mid-polarity column suitable for separating alkyl halides (e.g., a VF-624ms or similar).[21]

  • Injection: Use a split injection to avoid overloading the column.

  • Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to elute all potential products.

  • MS Detection: Scan a mass range from ~35 to 400 m/z.

• Data Analysis:

  • Compare the chromatogram of your current sample to the T₀ reference.

  • Integrate the area of the main peak (your deuterated alkyl bromide) and any new impurity peaks. Calculate the purity as: (Area_MainPeak / Area_Total) * 100%.

  • Analyze the mass spectrum of any significant new peaks to identify them (e.g., look for M+ corresponding to the alcohol or alkene).

Table 2: Common Impurities and Their Analytical Signatures

Impurity	Identification Method	Expected Signature
Corresponding Alcohol (R-OD)	GC-MS	Peak with M+ = [M_alkyl_group] + 17 (for D) + 1 (for O). Characteristic fragments.
Corresponding Alkene	GC-MS / ¹H NMR	GC-MS: Peak with M+ = [M_alkyl_group] - 1 (for D). ¹H NMR: Signals at 4.5-6.5 ppm.
Dimer (R-R)	GC-MS	Peak with M+ = 2 * [M_alkyl_group].

Protocol 2: A Visual Guide to Degradation Pathways

The following diagram illustrates the two primary non-radical degradation pathways that affect deuterated alkyl bromides.

References

• Moravek, Inc. (2019, January 11). How To Store And Dispose Of Radiolabeled Compounds. [Link]

• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. [Link]

• Gan, J., et al. (2000). Mechanism of Degradation of Methyl Bromide and Propargyl Bromide in Soil. USDA ARS. [Link]

• Moravek, Inc. (2022, June 13). How To Properly Store Your Radiolabeled Compounds. [Link]

• Lee, K., et al. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 27(14), 4437. [Link]

• Quora. (2016, October 11). What is the hydrolysis process of alkyl halides?[Link]

• Chem 203, University of Michigan. (2009, October 15). Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides. [Link]

• Lumen Learning. Organic Chemistry 1: An open textbook - 8.5. Elimination reactions. [Link]

• BrainKart. (2018, February 19). Alkyl halides: Elimination versus substitution. [Link]

• Wang, J., et al. (2015). Degradation pathway and kinetics of 1-alkyl-3-methylimidazolium bromides oxidation in an ultrasonic nanoscale zero-valent iron/hydrogen peroxide system. Journal of Hazardous Materials, 285, 234-241. [Link]

• Massachusetts Institute of Technology. Handling air-sensitive reagents AL-134. [Link]

• Scribd. Alkyl Halide Elimination Reactions - Organic Chemistry. [Link]

• Michigan State University Department of Chemistry. Alkyl Halide Reactivity. [Link]

• Lee, K., et al. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. PubMed Central. [Link]

• ResearchGate. Summary of the main pathways of alkyl halide transformation under...[Link]

• SlidePlayer. Elimination Reactions. [Link]

• ResearchGate. (2022, July 11). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. [Link]

• Yonsei University. (2022, July 15). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. [Link]

• IU Indianapolis ScholarWorks. GENERATION OF ALKYL RADICALS VIA C-H FUNCTIONALIZATION AND HALOGEN ATOM TRANSFER PROCESSES. [Link]

• Pearson+. The deuterium kinetic isotope effect for the halogenation of an a...[Link]

• Chemistry Steps. (2024, November 22). Alkyl Halides to Alcohols. [Link]

• NIH Office of Research Services. (2023, August 31). Managing Storage of Radiolabeled Compounds. [Link]

• Wikipedia. Kinetic isotope effect. [Link]

• Zhang, X., et al. (2018). Synthesis of Alkyl Halides from Aldehydes via Deformylative Halogenation. PubMed Central. [Link]

• Chemistry LibreTexts. (2022, September 24). 11.8: The E2 Reaction and the Deuterium Isotope Effect. [Link]

• Master Organic Chemistry. (2025, July 3). The SN1 Reaction Mechanism. [Link]

• Dneprovskii, A. S., & Iz'yurov, A. L. (1986). Kinetic isotope effects in the free-radical bromination of alkylaromatic hydrocarbons. OSTI.GOV. [Link]

• Journal of the American Chemical Society. The stability of alkyl radicals. [Link]

• Michigan State University Department of Chemistry. Alkyl Halide Reactivity. [Link]

• Chemistry LibreTexts. (2024, March 17). 10.2: Preparing Alkyl Halides from Alkanes - Radical Halogenation. [Link]

• Macmillan Group, Princeton University. (2005, September 14). Kinetic Isotope Effects in Organic Chemistry. [Link]

• Wikipedia. Free-radical halogenation. [Link]

• Hoofnagle, A. N., et al. (2016). Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. Clinical Chemistry, 62(1), 48-69. [Link]

• ResearchGate. (2018). Dehalogenative Deuteration of Unactivated Alkyl Halides Using D2O as the Deuterium Source. [Link]

• ACS Omega. (2025, August 26). First Specific Analytical Method for Quantification of Halide Ions by UHPLC-MS Using Reverse Phase Chromatography C18. [Link]

• Chemical Communications. Dehalogenative deuteration of alkyl and aryl bromides by thiyl radical catalysis under visible-light irradiation. [Link]

Sources

• 1. Science News | Lab Reporter | Fisher Scientific [fishersci.com]
• 2. moravek.com [moravek.com]
• 3. moravek.com [moravek.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 8. ossila.com [ossila.com]
• 9. web.mit.edu [web.mit.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 13. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. quora.com [quora.com]
• 16. Furman Chemistry 120: Organic / Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides [furmanchm120.pbworks.com]
• 17. ars.usda.gov [ars.usda.gov]
• 18. scribd.com [scribd.com]
• 19. brainkart.com [brainkart.com]
• 20. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. yonsei.elsevierpure.com [yonsei.elsevierpure.com]

Technical Guide: Minimizing Hydrogen/Deuterium (H/D) Exchange During Workup

Executive Summary: The Kinetic Trap

Minimizing H/D exchange—specifically "back-exchange" (D

H) or "scrambling" (H D)—is an exercise in fighting thermodynamics with kinetics. Whether you are isolating a deuterated small molecule API or performing Hydrogen Deuterium Exchange Mass Spectrometry (HDX-MS) on a protein, the goal is identical: Lock the protonation state by freezing the exchange kinetics.

This guide is structured to address the two primary distinct workflows where this failure mode is critical:

• HDX-MS Workflows: Preventing back-exchange during the quench, digestion, and separation steps.

• Synthetic Isolation: Preserving isotopic purity in labile small molecules (e.g., deuterated drugs) during extraction and purification.

The Core Mechanism: The "V-Shape" Dependency

To troubleshoot, you must understand the enemy. H/D exchange rates (

) are not linear; they follow a "V-shaped" dependence on pH.[1]

• Acid Catalysis: At low pH, exchange is driven by

  .

• Base Catalysis: At high pH, exchange is driven by

  .

• The Minimum: The "sweet spot" where exchange is slowest occurs where these two rates balance. For peptide backbone amides, this minimum is pH 2.5 .

Visualization: The Exchange Rate Landscape

The following diagram illustrates the "Danger Zones" where you lose deuterium and the "Safe Zone" where you must operate.

Module A: HDX-MS Workflows (Proteomics)

Objective: Prevent the loss of the deuterium label (back-exchange) on the protein backbone during the transition from the labeling vial to the mass spectrometer.

Protocol: The "Gold Standard" Quench

The quenching step is the single most critical point of failure. You must simultaneously drop the pH to 2.5, lower the temperature to 0°C, and denature the protein/digest it.

The Optimized Quench Buffer Recipe:

Component	Concentration	Purpose	Mechanism
Buffer	100 mM Phosphate or Citrate	Maintain pH 2.5	Buffering capacity at pH 2.5 is low; high molarity is required to overpower the labeling buffer (usually pH 7.4).
Reductant	250-500 mM TCEP	Break Disulfides	TCEP is effective at acidic pH (2.5). Avoid DTT , which is kinetically slow at low pH.
Denaturant	2-4 M Guanidine HCl	Unfold Protein	Exposes internal sites for Pepsin digestion. Urea is avoided due to carbamylation risks.

| Temperature | 0°C (Ice Slurry) | Slow Kinetics | Reduces

by ~14-fold compared to RT. |

Troubleshooting Guide: HDX-MS

Q: My deuterium recovery is consistently low (<50%). Is it the digestion or the LC?

• Diagnostic: It is likely the chromatography. Standard RPLC (Reversed-Phase Liquid Chromatography) at room temperature is fatal to deuterium labels.

• The Fix:

  • Chill the Column: The entire LC column and injector valve must be in a refrigerated compartment at 0°C to +4°C .

  • Speed: Total elution time should be <10-15 minutes.

  • Digestion: Ensure your immobilized pepsin column is also at 0°C. Pepsin is evolved to work in the stomach (pH ~2), so it retains high activity at the quench pH.

Q: I see "scrambling" of the deuterium signal. What causes this?

• Cause: Scrambling (migration of H/D within the molecule) often happens in the gas phase (source-induced scrambling) or if the pH drifts too low (pH < 2.0).

• The Fix:

  • Check ESI Parameters: High source temperatures and "soft" ionization settings can sometimes promote scrambling. Optimize source voltage.

  • Verify Quench pH: If you use pure Formic Acid to quench, you might overshoot to pH 1.8. This accelerates acid-catalyzed exchange. Use a buffered quench (Phosphate/Citrate) to lock pH at 2.5.

Q: Can I use TCEP and Urea together?

• Advice: Avoid Urea in HDX if possible. Urea solutions can contain isocyanic acid (especially if old/warm), which modifies lysine residues (carbamylation). In the context of HDX, Guanidine HCl is the preferred denaturant because it is stable and compatible with TCEP at pH 2.5.

Workflow Visualization: The Low-Back-Exchange Path

Module B: Small Molecule Synthesis & Isolation

Objective: You have synthesized a deuterated drug (e.g., a deuterated analog of a ketone or amide). You need to work it up without washing off the deuterium.

The Danger: Enolizable Protons

Deuterium on stable C-D bonds (e.g., aromatic rings, methyl groups not adjacent to carbonyls) is generally safe. The risk lies with

-carbonyl positions (ketones, esters, amides). These undergo keto-enol tautomerism, which is catalyzed by both acid and base, leading to rapid H/D exchange with water.[2]

Protocol: The "Anhydrous/Buffered" Workup

Scenario: You have a reaction mixture in an organic solvent containing your deuterated product.

• Avoid Aqueous Workup (If possible):

  • If the byproducts are inorganic salts, precipitate them by adding non-polar solvents (e.g., Hexanes, Et2O) and filter.

  • Directly evaporate the solvent if the reaction is clean.

• If Aqueous Extraction is Mandatory:

  • Do NOT use strong base (NaOH/NaHCO3): This will instantly strip D from

    -positions via enolate formation.

  • Do NOT use strong acid: Acid catalyzes enolization.

  • The Solution: Use a Cold, pH-Adjusted Buffer .[3]

    • Prepare a saturated NaCl solution (Brine) buffered to pH 4-5 (slightly acidic is generally safer for ketones than basic).

    • Chill the buffer to 0°C.

    • Perform the extraction rapidly (shaking < 30 seconds).

    • Immediately dry the organic layer with Sodium Sulfate (Na2SO4) or Magnesium Sulfate.

• Chromatography (Silica Gel):

  • Silica is slightly acidic and contains bound water (Si-OH). This can cause exchange on sensitive compounds.[2][4]

  • Pre-treatment: Flush the column with 1-2% Triethylamine (TEA) in Hexanes only if the compound is acid-sensitive (but be careful, TEA is a base!).

  • Better Option: Use Neutral Alumina or deactivated silica if the D-label is highly labile.

Troubleshooting Guide: Synthesis

Q: I lost my deuterium label during rotary evaporation. How?

• Cause: If your flask contained traces of water and acid/base, heating it (even to 40°C) accelerates exchange.

• The Fix: Azeotrope the water out first. Add Toluene or Benzene and rotovap to dryness before applying heat for final drying. Keep the bath temperature low (<30°C).

Q: Can I use DMSO-d6 for NMR of my labile deuterated compound?

• Warning: DMSO is hygroscopic. It absorbs water from the air rapidly. "Wet" DMSO + trace impurities can catalyze exchange.

• The Fix: Use ampules of "100%" DMSO-d6 (single-use). Alternatively, use CDCl3 (Chloroform-d) or CD2Cl2 (DCM-d2), which are less hygroscopic and generally kinetically slower for exchange than polar aprotic solvents like DMSO.

References

• Konermann, L., Pan, J., & Liu, Y. H. (2011). Hydrogen exchange mass spectrometry for studying protein structure and dynamics.[2][4][5][6] Chemical Society Reviews, 40(3), 1224-1234. Link

• Englander, S. W., & Kallenbach, N. R. (1983). Hydrogen exchange and structural dynamics of proteins and nucleic acids.[1] Quarterly Reviews of Biophysics, 16(4), 521-655. Link

• Wales, T. E., & Engen, J. R. (2006). Hydrogen exchange mass spectrometry for the analysis of protein dynamics.[4][7] Mass Spectrometry Reviews, 25(1), 158-170. Link

• Mayne, L. (2016). Hydrogen exchange mass spectrometry: Principles and capabilities. Methods in Enzymology, 566, 3-24. Link

• Atzrodt, J., Derdau, V., Fey, T., & Zimmermann, J. (2007). The renaissance of H/D exchange.[8] Angewandte Chemie International Edition, 46(41), 7744-7765. (Focus on Synthetic Organic Chemistry). Link

Sources

• 1. Mechanisms and uses of hydrogen exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Hydrogen–Deuterium Exchange at α-Carbon Atom in N,N,N-Trialkylglycine Residue: ESI-MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): Principles and Applications in Biomedicine - Creative Proteomics [iaanalysis.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis [biophysics-reports.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification Methods for d4-Labeled Long-Chain Alkanes

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals on the purification of d4-labeled long-chain alkanes. It is structured as a technical support center, offering solutions to common challenges through FAQs and troubleshooting guides. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions during your experiments.

Introduction: The Challenge of Purity in Isotope Labeling

Deuterium-labeled long-chain alkanes are invaluable tools in metabolic studies, environmental tracing, and pharmaceutical development. The substitution of hydrogen with deuterium creates a "heavy" version of the molecule that can be traced and quantified by mass spectrometry. However, the synthetic routes to these compounds often yield a mixture of products, including unreacted starting materials, partially labeled species, and other synthesis-related impurities. The structural similarity between the desired d4-alkane and its non-labeled (d0) counterpart presents a significant purification challenge. This guide will navigate these complexities, focusing on robust chromatographic techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude d4-labeled long-chain alkane sample?

Following a typical synthesis, your crude product may contain several types of impurities:

• Unreacted Starting Material: The original, non-deuterated (protiated or d0) long-chain alkane.

• Partially Labeled Species: Alkanes with one, two, or three deuterium atoms (d1, d2, d3) instead of the desired four.

• Catalyst Residues: If heterogeneous catalysts like Palladium on Carbon (Pd/C) or Platinum were used for H-D exchange, fine metal particles may contaminate the product.[1][2]

• Solvents and Reagents: Residual solvents from the reaction and workup steps.

• Side-Products: Branched or unsaturated compounds that can interfere with analysis.[3]

Q2: I see two closely-eluting peaks in my GC analysis. Why are my deuterated and non-deuterated alkanes separating?

This phenomenon is known as the "chromatographic isotope effect." In gas chromatography (GC), especially with nonpolar stationary phases, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[4][5] This is referred to as an "inverse isotope effect."

The scientific reason for this is that a Carbon-Deuterium (C-D) bond is slightly shorter and stronger than a Carbon-Hydrogen (C-H) bond. This leads to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[5] As a result, its interaction with the nonpolar stationary phase is weaker, causing it to travel through the column faster and elute first.[4][5][6] Understanding this effect is crucial for developing an effective separation method.

Q3: Which chromatographic method is the best choice for purifying my d4-alkane?

The optimal method depends on the primary impurities you need to remove. A multi-step approach is often most effective:

• Flash or Column Chromatography: This is the best initial step for bulk purification. It excels at removing polar impurities, spent reagents, and catalyst residues from the nonpolar alkane product.[7][8] It is generally not effective for separating d4 and d0 species.

• Preparative Gas Chromatography (Prep-GC): If your primary goal is to separate the d4-alkane from its d0 and other partially labeled analogs, Prep-GC is the most powerful tool. By leveraging the isotope effect, high-efficiency capillary columns can achieve baseline separation of these very similar compounds.[4]

Q4: How can I definitively confirm the purity and isotopic enrichment of my final product?

A combination of analytical techniques is essential for validation:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for assessing purity. GC separates the components, while MS provides the mass-to-charge ratio (m/z), confirming the identity and isotopic composition of each peak.[9][10] By comparing the peak areas, you can determine the isotopic purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ²H NMR are powerful for confirming the specific locations of deuterium incorporation and quantifying the level of deuteration.[1][10]

Visual Workflow: From Crude Product to Purified d4-Alkane

Caption: General purification workflow for d4-labeled long-chain alkanes.

Troubleshooting Guide for Chromatographic Purification

This section addresses common problems encountered during the purification of d4-labeled long-chain alkanes.

Problem: Low Purity / Co-elution of Impurities

Possible Cause	Recommended Solution & Explanation
Co-elution of d0-alkane	The most common cause of isotopic impurity. Because d0 and d4 alkanes are chemically identical, flash chromatography will not separate them. Solution: Employ preparative GC with a high-resolution capillary column (e.g., DB-5ms, 60m length).[11] Optimize the temperature program with a slow ramp (e.g., 5 °C/min) to maximize the separation based on the inverse isotope effect.[11]
Presence of unsaturated hydrocarbons	Alkenes or aromatic compounds from side reactions can co-elute with alkanes on standard silica. Solution: Use column chromatography with a stationary phase of silver nitrate-impregnated silica (Ag⁺-silica). The silver ions interact with the pi-bonds of unsaturated compounds, strongly retaining them while allowing the saturated alkanes to elute.[3]
Column Overload	Injecting too much sample onto the column leads to broad, overlapping peaks. Solution: Reduce the injection volume or the concentration of the sample. For preparative work, it is better to perform multiple smaller injections than one large, overloaded one.

Problem: Poor Product Recovery

Possible Cause	Recommended Solution & Explanation
Sample Precipitation	Long-chain alkanes have limited solubility in polar solvents and can precipitate on the column or in tubing, especially if the lab temperature is cool. Solution: Dissolve the sample and run the chromatography in a nonpolar solvent system like heptane or pentane.[11] If high backpressure is observed at the start of a run, this may be the cause. Consider gently warming the solvent reservoirs and column.
Irreversible Adsorption	Highly active sites on silica or alumina can strongly bind the product. Solution: Use a less polar mobile phase (e.g., pure hexane) to ensure the alkane does not interact with the stationary phase. If using silica, ensure it is of high quality and properly packed to avoid channeling.

Problem: Inconsistent Results & Shifting Retention Times

Possible Cause	Recommended Solution & Explanation
Inconsistent Mobile Phase	For flash chromatography, if a mixed solvent system is used, its composition can change over time due to differential evaporation. Solution: Keep mobile phase reservoirs covered. If the issue persists, prepare fresh mobile phase daily. For high-precision work, an automated system like HPLC is recommended.
Temperature Fluctuations	Chromatography, especially GC, is highly sensitive to temperature. Fluctuations in ambient lab temperature can cause retention times to drift. Solution: Ensure the GC oven is properly calibrated and the laboratory has stable temperature control. Run a standard periodically to check for system drift.[12]
Column Degradation	Over time, stationary phases can degrade, or the column can become contaminated with non-eluting residues. Solution: If retention times and peak shapes degrade consistently, first try flushing the column with a strong solvent. If this fails, the column may need to be repacked or replaced.

Visual Guide: Troubleshooting Low Purity

Caption: Decision workflow for troubleshooting low purity results.

Key Experimental Protocols

Protocol 1: Bulk Purification via Flash Chromatography

This protocol is designed to remove polar impurities and catalyst residues.

• Column Preparation: Select a glass column and slurry-pack with silica gel in hexane. The amount of silica should be 50-100 times the weight of your crude sample.

• Sample Preparation: Dissolve the crude d4-alkane in a minimal amount of hexane. If catalyst particles are visible, pre-filter the solution through a 0.2 µm PTFE syringe filter.[1]

• Loading: Carefully load the sample onto the top of the silica bed.

• Elution: Elute the column with pure hexane. Since alkanes are nonpolar, they will move quickly with the solvent front.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) or a rapid GC scan.

• Product Recovery: Combine the fractions containing the purified alkane and remove the solvent using a rotary evaporator.

Protocol 2: Purity Assessment by GC-MS

This protocol is for verifying the isotopic purity of the final product.

• GC Column: Use a 60 m x 0.25 mm ID column with a 1 µm film thickness (e.g., Agilent DB-5ms UI).[11]

• Sample Preparation: Dissolve a small amount of the purified alkane in heptane or pentane.

• Injection: Inject 1 µL with the injector at 300 °C in splitless mode.[11]

• Oven Program:

  • Initial temperature: 50 °C, hold for 1 minute.

  • Ramp 1: 10 °C/min to 120 °C.

  • Ramp 2: 5 °C/min to 310 °C, hold for 20-40 minutes (adjust hold time based on alkane chain length).[11]

• Mass Spectrometer: Set the MS to scan a relevant mass range (e.g., m/z 50-500) to detect the molecular ions of the d4 and d0 species.

• Data Analysis: Integrate the peaks corresponding to the d4- and d0-alkanes. Calculate the isotopic purity by the formula: Purity (%) = (Area_d4 / (Area_d4 + Area_d0)) * 100.

References

• Application of Column Chromatography for Accurate Determination of the Carbon Isotopic Compositions of n-alkanes in Diverse Environmental Samples. ResearchGate. [Link]

• How Is Chromatography Used for Purification? Moravek. [Link]

• Demonstration of a new purification technology for deuterium using graphene. Japan Atomic Energy Agency. [Link]

• Multiple Deuteration of Alkanes Synergistically-Catalyzed by Platinum and Rhodium on Carbon as a Mixed Catalytic. The Royal Society of Chemistry. [Link]

• Compound Specific Analysis of 2H and 13C in n-Alkanes. UC Davis Stable Isotope Facility. [Link]

• Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. PubMed. [Link]

• Stable isotopic studies of n-alkane metabolism by a sulfate-reducing bacterial enrichment culture. PubMed. [Link]

• Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. PMC. [Link]

• Protein purification troubleshooting guide. Dutscher. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc. [Link]

• Purification of APIs. ZEOCHEM. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. moravek.com [moravek.com]
• 8. Purification of APIs | ZEOCHEM [zeochem.com]
• 9. Stable isotopic studies of n-alkane metabolism by a sulfate-reducing bacterial enrichment culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. resolvemass.ca [resolvemass.ca]
• 11. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Section 1: Foundational Principles of Isotopic Labeling in Lipid Synthesis

An exceptional level of isotopic enrichment in lipid synthesis is paramount for the accuracy and sensitivity of metabolic flux analysis, tracer studies, and the development of lipid-based drug delivery systems. Achieving high and consistent enrichment, however, is often a complex endeavor fraught with challenges ranging from suboptimal precursor incorporation to metabolic scrambling.

This Technical Support Center is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing isotopic enrichment in lipid synthesis. As Senior Application Scientists, we have curated this guide to not only offer solutions but also to explain the underlying biochemical principles, ensuring a deeper understanding and more robust experimental design.

Before delving into troubleshooting, it is crucial to understand the core pathways and decision points in isotopic labeling for lipid synthesis. The choice of isotopic tracer and the metabolic state of the cells are fundamental to achieving high enrichment.

Lipid synthesis originates from the central carbon metabolism, primarily utilizing acetyl-CoA derived from glucose, glutamine, or fatty acids. The selection of a tracer, such as ¹³C-glucose or ¹³C-glutamine, will dictate which parts of the lipid molecule become labeled.

Caption: Central metabolic pathways for isotopic labeling of lipids.

Section 2: Troubleshooting Guide for Isotopic Enrichment

This section addresses common problems encountered during isotopic labeling experiments for lipid synthesis in a question-and-answer format.

Q1: Why am I observing low enrichment in my target lipids despite providing a high concentration of the isotopic tracer?

A1: Low enrichment is a frequent issue that can stem from several factors related to precursor dilution and cellular metabolic state.

• Intracellular Precursor Dilution: The isotopic tracer supplied in the medium is diluted by pre-existing unlabeled intracellular pools and contributions from other metabolic pathways. For instance, when using ¹³C-glucose, unlabeled acetyl-CoA can still be generated from the catabolism of amino acids or fatty acids.

  • Troubleshooting Steps:

    • Optimize Tracer Concentration and Labeling Time: Conduct a time-course and dose-response experiment to determine the optimal tracer concentration and incubation time for your specific cell line and experimental conditions.

    • Pre-condition Cells: Culture cells in a medium with the isotopic tracer for a longer duration before the main experiment to allow for greater equilibration of intracellular pools.

    • Utilize Dialyzed Serum: Standard fetal bovine serum (FBS) contains unlabeled glucose, amino acids, and other metabolites that can dilute your tracer. Using dialyzed FBS can significantly reduce this dilution effect.

• Metabolic State of the Cells: The proliferative state and metabolic phenotype of your cells heavily influence nutrient uptake and utilization. Highly proliferative cells often exhibit higher rates of glycolysis and lipid synthesis, leading to better tracer incorporation.

  • Troubleshooting Steps:

    • Ensure Logarithmic Growth Phase: Perform experiments when cells are in the mid-logarithmic growth phase to ensure high metabolic activity.

    • Consider Hypoxic Conditions: For some cell types, hypoxia can upregulate glycolysis and de novo lipogenesis, potentially increasing the incorporation of glucose-derived carbons into lipids.

Q2: I'm seeing significant isotopic scrambling, where the label appears in unexpected positions or in different lipid classes. How can I minimize this?

A2: Isotopic scrambling occurs when the isotopic label is redistributed throughout metabolic networks, leading to its incorporation into molecules other than the intended target.

• Reversibility of Metabolic Reactions: Many metabolic reactions are reversible, which can lead to the redistribution of isotopes. For example, in the tricarboxylic acid (TCA) cycle, the reversible reactions can lead to scrambling of ¹³C from glutamine.

  • Troubleshooting Steps:

    • Choose the Right Tracer: For targeting fatty acid synthesis, ¹³C-glucose is often preferred as it directly contributes to cytosolic acetyl-CoA. For studying anaplerotic contributions to lipid synthesis, ¹³C-glutamine is more appropriate.

    • Shorten Labeling Time: Shorter incubation times can minimize the extent of scrambling by reducing the number of turns through metabolic cycles.

• One-Carbon Metabolism: Isotopes can enter one-carbon metabolism via serine and glycine, leading to their incorporation into various biomolecules, including the head groups of phospholipids.

  • Troubleshooting Steps:

    • Use Specific Tracers: If you are interested in the fatty acid chains, consider using tracers that are less likely to enter one-carbon metabolism, such as ¹³C-acetate.

Q3: My results show high variability in enrichment between biological replicates. What are the likely causes and solutions?

A3: High variability can undermine the statistical power of your findings and often points to inconsistencies in experimental procedures.

• Cell Culture Conditions: Minor variations in cell density, passage number, and media composition can lead to significant differences in metabolic activity.

  • Troubleshooting Steps:

    • Standardize Seeding Density and Passage Number: Ensure that all replicates are seeded at the same density and are within a narrow passage number range.

    • Homogenize Media and Supplements: Prepare a single batch of media and supplements for all replicates in an experiment to avoid variations.

• Sample Handling and Extraction: Inconsistent timing of sample quenching and inefficient lipid extraction can introduce significant variability.

  • Troubleshooting Steps:

    • Rapid and Consistent Quenching: Quench metabolic activity rapidly and consistently across all samples, for example, by using cold methanol.

    • Optimize and Validate Extraction Protocol: Use a validated lipid extraction method, such as the Bligh-Dyer or Folch method, and ensure its efficiency for your specific lipid classes of interest.

Parameter	Potential Issue	Recommended Action
Cell Density	Inconsistent metabolic activity	Seed all replicates at the same density.
Passage Number	Phenotypic drift	Use cells within a narrow passage number range.
Media	Variable nutrient concentrations	Prepare a single batch of media for all replicates.
Quenching	Continued metabolic activity	Use rapid and consistent quenching with cold solvent.
Extraction	Inefficient recovery	Validate and standardize the lipid extraction protocol.

Section 3: Experimental Protocols

Protocol 1: Optimizing Tracer Concentration and Labeling Time

This protocol provides a framework for determining the optimal conditions for isotopic labeling in your specific experimental system.

• Cell Seeding: Seed cells in multiple plates (e.g., 6-well plates) at a density that will ensure they are in the mid-logarithmic growth phase at the time of the experiment.

• Tracer Preparation: Prepare media containing a range of concentrations of your desired isotopic tracer (e.g., 0, 5, 10, 25 mM ¹³C-glucose).

• Labeling:

  • For the time-course experiment, add media with a fixed high concentration of the tracer to different wells and incubate for various durations (e.g., 0, 2, 4, 8, 12, 24 hours).

  • For the dose-response experiment, add media with the different tracer concentrations to different wells and incubate for a fixed, intermediate time point determined from your time-course experiment (e.g., 8 hours).

• Sample Collection: At each time point or for each concentration, wash the cells with cold PBS, quench metabolism with cold methanol, and scrape the cells for lipid extraction.

• Lipid Extraction and Analysis: Perform lipid extraction and analyze the isotopic enrichment in your target lipids using mass spectrometry.

• Data Analysis: Plot the isotopic enrichment as a function of time and concentration to determine the conditions that provide a high and stable enrichment.

Caption: Workflow for optimizing tracer concentration and labeling time.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I use ¹³C-acetate as a tracer for lipid synthesis?

A: Yes, ¹³C-acetate is an excellent tracer for de novo fatty acid synthesis. It is readily converted to acetyl-CoA in the cytosol by acetyl-CoA synthetase, bypassing the complexities of glycolysis and the TCA cycle. This makes it a more direct probe for fatty acid synthase activity.

Q: How does the choice of fatty acid tracer (e.g., ¹³C-palmitate) affect the interpretation of my results?

A: Using a labeled fatty acid as a tracer allows you to study fatty acid uptake, elongation, desaturation, and incorporation into complex lipids. This is distinct from de novo lipogenesis, which is studied using precursors like glucose or glutamine. The interpretation depends on which aspect of lipid metabolism you are investigating.

Q: What are the best internal standards to use for quantifying lipid enrichment?

A: The ideal internal standards are commercially available lipids that are structurally similar to the analytes of interest but have a distinct mass due to isotopic labeling (e.g., deuterated or ¹³C-labeled lipids that are not expected to be synthesized by the cells). These should be added at the beginning of the lipid extraction process to account for variations in extraction efficiency and instrument response.

References

• Le, A., Lane, A. N., Hamaker, M., Bose, S., Gouw, A., Barbi, J., Tsukamoto, T., Rojas, C. J., Slusher, B. S., & Zhang, H. (2012). Glucose-Independent Anapleurosis and Proliferation in Tumors. Cell Metabolism, 15(1), 110-121. [Link]

• Metallo, C. M., & Vander Heiden, M. G. (2013). Understanding metabolic regulation and its influence on cell physiology. Molecular Cell, 49(3), 388-398. [Link]

• Kamphorst, J. J., Nofal, M., Commisso, C., Hackett, S. R., Lu, W., Grabocka, E., Vander Heiden, M. G., Miller, G., Drebin, J. A., Bar-Sagi, D., Thompson, C. B., & Rabinowitz, J. D. (2014). Human pancreatic cancer tumors are nutrient poor and tumor cells actively scavenge extracellular protein. Cancer Research, 75(3), 544-553. [Link]

• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911-917. [Link]

Reference Data & Comparative Studies

A Comparative Guide to GC-MS Retention Time Shifts of Deuterated vs. Non-Deuterated Lipids: Mechanisms, Experimental Data, and Best Practices

For researchers, scientists, and drug development professionals engaged in quantitative lipidomics, the use of stable isotope-labeled internal standards is a cornerstone of analytical rigor. Deuterated lipids, in particular, are frequently employed in Gas Chromatography-Mass Spectrometry (GC-MS) workflows to ensure precision and accuracy.[1][2] However, a subtle but significant chromatographic phenomenon is often observed: deuterated lipids tend to elute slightly earlier than their non-deuterated (protiated) counterparts.

This guide provides an in-depth comparison of this retention time shift, grounded in physicochemical principles and supported by experimental data. We will explore the causality behind this effect, present a self-validating protocol to characterize it, and offer field-proven insights to ensure the integrity of your quantitative analyses.

The Underpinning Mechanism: The Chromatographic Isotope Effect

The observation that deuterated molecules elute faster than their non-deuterated analogs in most GC applications is known as the "inverse isotope effect," or more formally, the chromatographic H/D isotope effect (hdIEC).[3][4] This effect is not due to the mass difference itself, but rather to the subtle yet impactful differences in the physicochemical properties stemming from the substitution of a hydrogen (H) atom with its heavier isotope, deuterium (D).

The core of the explanation lies in the nature of the Carbon-Deuterium (C-D) bond compared to the Carbon-Hydrogen (C-H) bond:

• Bond Strength and Length: The C-D bond is slightly shorter and stronger than the C-H bond. This is because the heavier deuterium nucleus has a lower zero-point vibrational energy.

• Polarizability and van der Waals Interactions: This stronger, shorter bond results in a molecule with a slightly smaller van der Waals radius and reduced polarizability.[3]

In gas chromatography, retention is governed by the equilibrium of the analyte between the mobile gas phase and the stationary liquid phase coated on the column wall. An analyte's interaction with the stationary phase is primarily driven by intermolecular forces, such as van der Waals forces. Because the deuterated lipid has a reduced polarizability, it experiences weaker van der Waals interactions with the stationary phase compared to its protiated analog.[4][5] This weaker attraction causes the deuterated molecule to spend proportionally more time in the mobile phase, leading it to travel through the column faster and elute at a shorter retention time.[4]

It is crucial to distinguish this from labeling with heavier isotopes like ¹³C or ¹⁵N. These substitutions do not significantly alter bond lengths or polarizability, and consequently, ¹³C- or ¹⁵N-labeled compounds exhibit almost no retention time shift from their unlabeled counterparts.[4][6] This makes them the "gold standard" for internal standards when perfect co-elution is critical, though they are often more costly.[7]

Caption: Interaction of deuterated vs. non-deuterated lipids with the GC stationary phase.

Quantitative Analysis: A Comparative Data Review

The magnitude of the retention time shift is typically small but measurable. The hdIEC, calculated as the retention time of the protiated analyte divided by the retention time of the deuterated analyte (tR(H)/tR(D)), provides a standardized measure of the effect.[4] An hdIEC value greater than 1.0 indicates that the deuterated compound elutes earlier.

The following table summarizes experimental data from GC-MS analyses, illustrating the typical retention time shifts observed for various lipids, often analyzed as their fatty acid methyl ester (FAME) derivatives for increased volatility.

Analyte Pair (Lipid)	Retention Time (tR) Non-Deuterated (min)	Retention Time (tR) Deuterated (min)	Shift (ΔtR) (min)	hdIEC (tR(H)/tR(D))	Reference
Metformin / Metformin-d6	3.60	3.57	0.03	1.0084	[3][4]
1,4-Dichlorobenzene / 1,4-Dichlorobenzene-d4	12.085	12.049	0.036	1.0030	[3][5]
C14:0 (Myristic Acid) FAME	11.83	11.81	0.02	1.0017	[7]
C16:0 (Palmitic Acid) FAME	15.42	15.39	0.03	1.0019	[7]
C18:0 (Stearic Acid) FAME	19.15	19.11	0.04	1.0021	[7]
C18:1c9 (Oleic Acid) FAME	18.84	18.80	0.04	1.0021	[7]

Experimental Protocol: A Self-Validating Workflow to Characterize the Isotope Effect

To ensure the trustworthiness of your quantitative data, it is imperative to characterize the specific retention time shift within your own experimental setup. This protocol provides a self-validating system to measure the hdIEC for your lipids of interest.

Objective: To precisely measure the retention time difference between a non-deuterated lipid and its corresponding deuterated internal standard using GC-MS.

Methodology:

• Standard Preparation:

  • Create a stock solution of the non-deuterated lipid standard (e.g., a specific fatty acid) at a known concentration (e.g., 1 mg/mL) in a suitable organic solvent.

  • Create a separate stock solution of the deuterated lipid internal standard at the same concentration.

  • Prepare a 1:1 (v/v) mixture of the two stock solutions. This ensures approximately equimolar concentrations for clear peak comparison.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • Causality: Free fatty acids are not volatile enough for direct GC analysis. Derivatization to FAMEs is a common and robust method to increase their volatility.[8]

  • Procedure:

    • Aliquot a portion of the 1:1 mixed standard solution into a glass reaction vial and evaporate the solvent under a gentle stream of nitrogen.

    • Add 1 mL of 2% (v/v) sulfuric acid in methanol.

    • Cap the vial tightly and heat at 60°C for 1 hour.

    • After cooling, add 1 mL of hexane and 0.5 mL of saturated sodium chloride solution.

    • Vortex thoroughly and allow the layers to separate.

    • Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean GC vial for analysis.

• GC-MS Instrumentation and Conditions:

  • Rationale: Consistent and optimized chromatographic conditions are essential for reproducible retention times.[9]

  • Example Conditions:

    • GC System: Agilent 6890N or equivalent.

    • Column: DB-23 (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar polar stationary phase.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Injector Temperature: 250°C.

    • Oven Program: Start at 100°C, hold for 2 min, ramp to 240°C at 5°C/min, hold for 5 min.

    • MS System: Agilent 5973 or equivalent.

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM). Set the MS to monitor a characteristic ion for the non-deuterated FAME and the corresponding mass-shifted ion for the deuterated FAME.

• Data Acquisition and Analysis:

  • Inject 1 µL of the prepared FAMEs solution.

  • From the resulting chromatogram, determine the retention time (t_R) at the apex of the peak for both the non-deuterated (H) and deuterated (D) compounds.

  • Calculate the retention time shift: Δt_R = t_R(H) - t_R(D) .

  • Calculate the chromatographic isotope effect: hdIEC = t_R(H) / t_R(D) .

Caption: Workflow for characterizing the deuterium isotope effect on retention time.

Implications for Quantitative Lipidomics & Best Practices

While often small, ignoring the retention time shift can introduce analytical error, particularly in complex matrices where co-eluting interferences (matrix effects) are common.[6] If the analyte and its deuterated standard elute at slightly different times, they may experience different degrees of ion suppression or enhancement, compromising the fundamental assumption of using an internal standard.

Best Practices for Robust Quantification:

• Characterize the Shift: Always perform the experimental characterization described above for your specific method (analytes, column, temperature program). Do not assume co-elution.

• Ensure Chromatographic Integrity: Monitor the retention time of the deuterated internal standard across all samples in a batch. Significant drift can indicate a problem with the chromatographic system, such as a column leak or degradation.[7]

• Optimize Peak Integration: Be aware that the shift can cause data processing software to incorrectly define peak boundaries if it assumes co-elution.[10] Manually verify the integration of both the analyte and internal standard peaks, especially for low-abundance analytes.

• Consider ¹³C-Labeled Standards: For assays requiring the highest level of accuracy, where matrix effects are severe, or for regulatory submissions, using a ¹³C-labeled internal standard is the most effective way to eliminate the chromatographic isotope effect and ensure co-elution.[6][7]

Conclusion

The earlier elution of deuterated lipids in GC-MS is a predictable phenomenon rooted in the fundamental physics of chemical bonds and intermolecular forces. While it presents a potential pitfall in quantitative analysis, it is a manageable one. By understanding the underlying mechanism, experimentally characterizing the retention time shift for a specific method, and implementing rigorous data analysis practices, researchers can confidently leverage deuterated internal standards. This ensures the continued generation of high-quality, reliable, and accurate data in the demanding fields of lipidomics and drug development.

References

• Benchchem. (2025).

• Tsikas, D. (2023). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. International Journal of Molecular Sciences. [Link]

• LIPID MAPS. (2011). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. LIPID MAPS. [Link]

• Benchchem. (2025). Navigating the Nuances of Deuterium-Labeled Standards in Lipidomics: A Technical Support Guide. BenchChem.

• Jones, J. et al. (2017). Applications of Mass Spectrometry to Lipids and Membranes. The FASEB Journal. [Link]

• LCGC International. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. [Link]

• Agilent. (2025). Understanding Retention Time and Relative Retention in Gas Chromatography (GC). Agilent. [Link]

• PlumX Metrics. (2023). Effect of position of deuterium atoms on gas chromatographic isotope effects. PlumX Metrics. [Link]

• Quehenberger, O., Armando, A. M., & Dennis, E. A. (2011). High sensitivity quantitative lipidomics analysis of fatty acids in biological samples by gas chromatography-mass spectrometry. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Chromatography Forum. (2017). Question on MS/MS techniques. Chromatography Forum. [Link]

• Skyline. (2021). Retention Time shifts using deuterated internal standards. MacCoss Lab Software. [Link]

• ACS Publications. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. [Link]

• Journal of Agroalimentary Processes and Technologies. (2016). Fatty Acids Composition by Gas Chromatography – Mass Spectrometry (GC-MS) and most important physical- chemicals parameters. Journal of Agroalimentary Processes and Technologies. [Link]

Sources

• 1. lipidmaps.org [lipidmaps.org]
• 2. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Question on MS/MS techniques - Page 2 - Chromatography Forum [chromforum.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 9. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 10. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Technical Guide: 1-Bromopentadecane-d4 as an Internal Standard for GC-FID

Executive Summary

1-Bromopentadecane-d4 represents a specialized class of internal standards (IS) bridging the gap between Mass Spectrometry (MS) and Flame Ionization Detection (FID) workflows. While deuterated standards are traditionally the domain of MS due to mass discrimination, their application in GC-FID is a sophisticated strategy for high-precision laboratories seeking cross-platform method validation.

This guide objectively compares 1-Bromopentadecane-d4 against traditional non-deuterated alternatives, focusing on its utility in analyzing mid-chain hydrocarbons, fatty acid methyl esters (FAMEs), and alkyl halides.

Part 1: Scientific Basis & Mechanism

To employ 1-Bromopentadecane-d4 effectively, one must understand how it behaves differently in a flame compared to a mass spectrometer.

The Detection Mechanism (FID vs. MS)

In GC-MS, the

isotope provides a mass shift (+4 amu) allowing spectral resolution from the native compound. In GC-FID, the detector is "mass-blind." It responds to the combustion of Carbon-Hydrogen (C-H) bonds to form CHO ions.

• Combustion Physics: The effective carbon number (ECN) concept posits that Carbon-Deuterium (C-D) bonds combust similarly to C-H bonds. Consequently, the Response Factor (RF) of 1-Bromopentadecane-d4 is statistically identical to its non-deuterated analog.

• The Separation Mechanism: Since FID cannot spectrally distinguish the standard, separation relies entirely on the Inverse Isotope Effect . Deuterated compounds typically possess slightly lower van der Waals forces and polarizability than their protium counterparts, causing them to elute earlier on non-polar capillary columns.[1]

Signal Generation Pathway

The following diagram illustrates the critical decision nodes where the physicochemical properties of the

variant influence the analytical outcome.

Caption: The workflow relies on the column's ability to resolve the isotope shift prior to combustion in the FID.

Part 2: Comparative Analysis

1-Bromopentadecane-d4 vs. Alternatives

The choice of IS depends on the sample composition and the laboratory's broader validation requirements.

Feature	1-Bromopentadecane-d4	1-Bromopentadecane (Native)	n-Pentadecane (C15)
Primary Utility	Cross-Platform (MS/FID) Validation	Routine FID Quantitation	Hydrocarbon Analysis
Retention Time ( )	Shifted (Elutes earlier than native)	Baseline Reference	Distinct (Alkane region)
FID Response Factor	~1.0 (Relative to Native)	1.0 (Reference)	High (No halogen suppression)
Cost	High ( $)	Low ($)	Low ($)
Risk Profile	Requires high-efficiency column to resolve from native	Risk of co-elution if native is in sample	Co-elution with fuel samples

Scenario A: The "Blank" Problem

If your sample matrix (e.g., environmental extracts or biological fluids) naturally contains 1-bromopentadecane or closely eluting isomers, using the native standard is impossible due to peak overlapping.

• The d4 Advantage: The deuterated standard shifts the retention time.[1] On a high-efficiency column (e.g., 60m DB-5), the

  analog elutes seconds earlier, potentially clearing the interference window.

Scenario B: Cross-Platform Harmonization

Drug development pipelines often use GC-MS for identification and GC-FID for purity quantification.

• The d4 Advantage: Using 1-Bromopentadecane-d4 allows a single validated standard preparation to be used across both instruments. The MS detects the mass shift; the FID detects the retention time peak. This reduces reagent inventory and preparation errors.

Part 3: Experimental Protocol (Self-Validating)

Objective: Establish the retention time shift (

) and Response Factor (RF) for 1-Bromopentadecane-d4.

Materials

• Analyte: 1-Bromopentadecane-d4 (>98 atom % D).

• Reference: n-Hexadecane (C16) or 1-Bromopentadecane (Native).

• Solvent: Isooctane or Dichloromethane (HPLC Grade).

• Column: 30m x 0.25mm ID x 0.25µm film thickness (5% Phenyl-methylpolysiloxane, e.g., HP-5 or DB-5).

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Prepare a 1000 µg/mL stock of 1-Bromopentadecane-d4 (Solution A).

  • Prepare a 1000 µg/mL stock of Native 1-Bromopentadecane (Solution B).

• Resolution Check (The Critical Step):

  • Mix 100 µL of Solution A and 100 µL of Solution B into 800 µL solvent.

  • Inject 1 µL into GC-FID (Split 1:50).

  • Validation Check: Inspect the chromatogram. You should observe two distinct peaks or a "saddle" peak.

    • Pass: Peaks are baseline resolved (

      min). Proceed to quantification.

    • Fail: Single peak observed. The column efficiency is insufficient to separate the isotope effect. Action: Switch to a longer column (60m) or lower the oven ramp rate.

• Determination of Relative Response Factor (RRF):

  • Inject a mixture of known concentration of d4-standard and a calibration reference (e.g., n-C16).

  • Calculate RRF using the equation:

GC-FID Parameters (Suggested)

• Inlet: 250°C, Split 1:50.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven: 60°C (1 min)

  20°C/min 300°C (5 min).

• Detector (FID): 300°C. H2 (30 mL/min), Air (400 mL/min), Makeup (25 mL/min).

Part 4: Data Interpretation

The following table summarizes expected performance metrics based on standard capillary GC behavior.

Parameter	Expected Result	Interpretation
Retention Time Shift ( )	-0.02 to -0.10 min	elutes before . Magnitude depends on phase polarity.
Peak Symmetry	0.9 - 1.1 (Tailing Factor)	Deuteration does not degrade peak shape.
Response Factor	0.98 - 1.02 (vs Native)	Combustion efficiency is equivalent.

Decision Matrix Diagram

Use this flow to determine if the

standard is required for your specific assay.

Caption: Selection logic for justifying the cost of deuterated standards in FID workflows.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12394, 1-Bromopentadecane. PubChem.[2] [Link]

• Matisová, E., & Škrabáková, S. (1995). Carbon number-response correlation in flame ionization detection. Journal of Chromatography A. (Contextual grounding for ECN and response factors).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromopentadecane-1,1,2,2-d4: A Comprehensive Guide for Laboratory Professionals

This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Bromopentadecane-1,1,2,2-d4. As a deuterated, long-chain halogenated hydrocarbon, this compound requires careful handling and adherence to specific disposal protocols to ensure laboratory safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals who utilize such compounds in their work.

Core Principles of Safe Disposal

The primary principle governing the disposal of 1-Bromopentadecane-1,1,2,2-d4 is to treat it as a hazardous chemical waste.[1] Due to its halogenated nature, it must be segregated from non-halogenated waste streams to prevent cross-contamination and to facilitate proper treatment by licensed waste disposal facilities.

Key Chemical and Physical Properties

Understanding the properties of 1-Bromopentadecane is crucial for safe handling and disposal. The data presented below is for the non-deuterated analog and should be considered representative for the deuterated compound in the absence of specific data.

Property	Value	Source
Molecular Formula	C15H27D4Br	N/A
Molecular Weight	295.35 g/mol (calculated)	N/A
Appearance	Colorless to pale yellow liquid or solid	[2]
Melting Point	17-19 °C	[2]
Boiling Point	159-160 °C at 5 mmHg	[2]
Density	1.005 g/mL at 25 °C	[2]
Flash Point	110 °C (230 °F) - closed cup	[2]
Solubility	Insoluble in water; soluble in organic solvents
Hazards	Causes skin and serious eye irritation. May cause respiratory irritation. Harmful to aquatic life with long-lasting effects.	[3]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of 1-Bromopentadecane-1,1,2,2-d4 from a laboratory setting.

Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat.

All handling of the waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Segregation

Proper segregation is critical for both safety and cost-effective disposal.

• Designated Waste Container: Use a dedicated, properly labeled container for "Halogenated Organic Waste."

• Avoid Mixing: Do not mix 1-Bromopentadecane-1,1,2,2-d4 waste with non-halogenated organic waste, aqueous waste, or solid waste.

Waste Container Selection and Labeling

• Container Type: Use a chemically compatible container with a secure, tight-fitting lid. Glass or polyethylene containers are generally suitable.

• Labeling: The container must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "1-Bromopentadecane-1,1,2,2-d4"

  • The approximate concentration and volume

  • The associated hazards (e.g., "Irritant," "Environmental Hazard")

  • The date accumulation started

Waste Accumulation and Storage

• Secure Storage: Store the waste container in a designated satellite accumulation area within the laboratory.

• Secondary Containment: Place the waste container in a secondary containment tray to prevent the spread of spills.

• Keep Closed: The container must remain closed at all times, except when adding waste.

Arranging for Disposal

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical safety officer to schedule a waste pickup.

• Licensed Disposal Vendor: Your EHS department will arrange for the ultimate disposal of the waste through a licensed hazardous waste disposal company. These companies utilize specialized methods, such as high-temperature incineration, to safely destroy halogenated organic compounds.

Disposal of Empty Containers

• Triple Rinsing: Empty containers that held 1-Bromopentadecane-1,1,2,2-d4 should be triple-rinsed with a suitable organic solvent (e.g., acetone or ethanol).[1]

• Rinsate Collection: The solvent rinsate must be collected and disposed of as halogenated organic waste.[1]

• Container Disposal: After triple rinsing, the container can often be disposed of as regular laboratory glass or plastic waste. Deface or remove the original label before disposal.[1]

Emergency Procedures

• Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as halogenated waste. For larger spills, evacuate the area and contact your institution's emergency response team.

• Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • Inhalation: Move to fresh air.

  • In all cases of exposure, seek medical attention.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Bromopentadecane-1,1,2,2-d4.

Caption: Decision workflow for the disposal of 1-Bromopentadecane-1,1,2,2-d4.

References

• Disposal of deuterium (D₂). Synergy Recycling. Available at: [Link]

• 1-Bromopentadecane | C15H31Br | CID 12394. PubChem. Available at: [Link]

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready. Available at: [Link]

• How should you dispose of deuterated acetone waste in this experiment? Chegg.com. Available at: [Link]

• Method for deuterating organic compounds. Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]